H-Glu-ala-asp-pro-thr-gly-his-ser-tyr-OH

Core Science & Biosynthesis

Molecular and Immunological Profiling of the MAGE-A1 Nonapeptide (EADPTGHSY): A Technical Guide for Oncology and Vaccine Development

Executive Summary

The development of targeted cancer immunotherapies relies heavily on the identification of strictly tumor-specific antigens (TSAs). Melanoma-associated antigen 1 (MAGE-A1) is a prototypical cancer-testis antigen, expressed across various histological tumor types (including melanoma and non-small cell lung cancer) but epigenetically silenced in normal adult tissues. The nonapeptide H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH (EADPTGHSY), corresponding to MAGE-A1 residues 161–169, is an immunodominant epitope that has become a cornerstone in therapeutic vaccination trials and TCR-T cell therapy development.

As a Senior Application Scientist, I have structured this whitepaper to provide a rigorous, field-proven analysis of EADPTGHSY. This guide covers its structural biochemistry, unique immunological cross-restriction, and self-validating experimental protocols for immune monitoring.

Physicochemical and Structural Properties

Understanding the physicochemical constraints of a peptide is critical for predicting its behavior in aqueous assays, its stability during synthesis, and its binding affinity to Major Histocompatibility Complex (MHC) grooves.

The EADPTGHSY peptide is a highly polar, acidic nonapeptide. The presence of Proline at position 4 (P4) and Glycine at position 6 (P6) introduces significant structural flexibility, often inducing a β-turn conformation that allows the peptide to bulge out of the MHC class I binding cleft, making it highly accessible to the T-cell receptor (TCR). Furthermore, the sequence perfectly matches the canonical binding motif for HLA-A*01:01, utilizing Aspartate (D) at P3 and Tyrosine (Y) at P9 as primary anchor residues to secure the peptide within the B and F pockets of the HLA molecule.

Quantitative Data Summary

Property	Value
Sequence	H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH
One-Letter Code	EADPTGHSY
Target Antigen	Melanoma-associated antigen 1 (MAGE-A1), residues 161–169
Molecular Formula	C₄₁H₅₇N₁₁O₁₇
Molecular Weight	975.97 g/mol
Exact Mass	975.39 Da
Estimated Net Charge (pH 7.4)	-2
Primary HLA Restriction	HLA-A01:01, HLA-B35:01, HLA-B*35:03
CAS Registry Number	144449-86-5

(Data derived from PubChem CID 449119 [1] and CPC Scientific reference standards[2].)

Immunological Mechanism and HLA Cross-Restriction

Typically, an antigenic peptide is restricted to a single HLA allotype. However, EADPTGHSY exhibits a rare and clinically valuable phenomenon: MHC cross-restriction .

While classically recognized as an HLA-A01:01 restricted epitope, seminal research has demonstrated that this exact peptide is also naturally processed and presented by both HLA-B35:01 and HLA-B*35:03 molecules to cytolytic T lymphocytes (CTLs) [3][4].

Causality & Clinical Impact: This cross-restriction is a massive advantage in drug development. By targeting EADPTGHSY, a single peptide vaccine or TCR-T cell product can be administered to a significantly broader patient demographic—expanding beyond HLA-A1+ individuals to include the approximately 19% of the Caucasian population expressing HLA-B35[3].

Fig 1: Intracellular processing and MHC Class I presentation pathway of the MAGE-A1 nonapeptide.

Experimental Methodologies: Self-Validating Systems

To accurately monitor patient immune responses or screen TCR affinities, robust ex vivo assays are required. The following protocols are designed as self-validating systems, ensuring that every experimental run contains internal logic to rule out false positives and false negatives.

Protocol A: High-Sensitivity IFN-γ ELISPOT for CD8+ T-Cell Monitoring

The Enzyme-Linked Immunospot (ELISPOT) assay is the gold standard for detecting low-frequency, antigen-specific T cells.

Step-by-Step Methodology:

• PBMC Isolation & Resting: Isolate Peripheral Blood Mononuclear Cells (PBMCs) via Ficoll density gradient. Causality: Rest the cells overnight at 37°C in serum-free media. Handling stress induces spontaneous cytokine release; resting the cells drastically lowers background noise, ensuring a high signal-to-noise ratio.

• Plate Preparation: Coat PVDF-backed microplates with anti-human IFN-γ capture antibody overnight. Wash and block with 10% human AB serum to prevent non-specific peptide binding.

• Peptide Pulsing & Self-Validating Controls: Seed PBMCs at 2.5×105 cells/well.

  • Test Wells: Add EADPTGHSY peptide at 1–10 µg/mL[5].

  • Negative Control (Baseline): Media + DMSO vehicle (rules out spontaneous activation).

  • Specificity Control: Irrelevant HLA-A1 restricted peptide (rules out non-specific MHC binding artifacts).

  • Positive Control: CEFT peptide pool or PHA (validates global PBMC viability and immunocompetence).

• Incubation: Incubate for 18–24 hours at 37°C. Causality: Do not move the plates during this period. Physical disruption shifts the cells, causing secreted IFN-γ to bind diffusely, resulting in unquantifiable "smear" spots rather than distinct focal points.

• Development: Wash plates to remove cells. Apply biotinylated anti-IFN-γ detection antibody, followed by Streptavidin-ALP and BCIP/NBT substrate.

• Quantification: Count Spot Forming Cells (SFCs) using an automated ELISPOT reader.

Fig 2: Step-by-step ELISPOT workflow for quantifying EADPTGHSY-specific CD8+ T-cell responses.

Protocol B: Flow Cytometric Isolation using MHC MACSimers

For downstream TCR sequencing or expansion, live antigen-specific T cells must be isolated. Traditional MHC tetramers can cause TCR cross-linking, leading to Activation-Induced Cell Death (AICD).

Methodology: To circumvent AICD, utilize reversible MHC multimer technologies, such as the MHC MACSimer A*01:01 MAGE-A1 (EADPTGHSY) [6].

• Stain 107 PBMCs with the PE-conjugated EADPTGHSY MACSimer at 4°C for 30 minutes in the dark.

• Co-stain with CD8-FITC and a viability dye (e.g., 7-AAD).

• Sort the viable, CD8+/MACSimer+ population via Fluorescence-Activated Cell Sorting (FACS).

• Causality: Post-sort, apply the release reagent to detach the MACSimer from the T-cell surface[6]. This preserves the phenotypic and functional integrity of the T cell, allowing for immediate clonal expansion without exhaustion artifacts.

Conclusion

The EADPTGHSY nonapeptide represents a highly validated, multi-allele restricted target for cancer immunotherapy. By leveraging its precise physicochemical properties and employing rigorously controlled, self-validating assays like ELISPOT and reversible MHC multimer staining, researchers can confidently map T-cell epitopes and accelerate the clinical translation of MAGE-A1 targeted vaccines and cellular therapies.

References

• Luiten, R. M., Demotte, N., Tine, J., & van der Bruggen, P. (2000). A MAGE-A1 peptide presented to cytolytic T lymphocytes by both HLA-B35 and HLA-A1 molecules. Tissue Antigens, 56(1), 77-81. URL:[Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 449119, MAGE-1 Antigen (161-169) (human). PubChem. URL:[Link]

• JPT Peptide Technologies. Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY) - Specifications. URL:[Link]

Sources

• 1. MAGE-1 Antigen (161-169) (human) | C41H57N11O17 | CID 449119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cpcscientific.com [cpcscientific.com]
• 3. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 4. A MAGE-A1 peptide presented to cytolytic T lymphocytes by both HLA-B35 and HLA-A1 molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jpt.com [jpt.com]
• 6. miltenyibiotec.com [miltenyibiotec.com]

Discovery and Characterization of the HLA-A*01:01-Restricted MAGE-A1 EADPTGHSY Epitope

An In-depth Technical Guide:

Executive Summary

The Melanoma-Associated Antigen A1 (MAGE-A1) represents a class of highly promising targets for cancer immunotherapy due to its tumor-specific expression profile. As a cancer-testis antigen (CTA), MAGE-A1 is robustly expressed in a wide variety of malignancies while being absent from normal adult tissues, with the exception of immunoprivileged germ cells.[1][2] This restricted expression pattern minimizes the risk of on-target, off-tumor toxicities, a critical consideration in the development of T-cell based therapies. The identification and validation of specific T-cell epitopes—short peptide fragments of the antigen presented by Human Leukocyte Antigen (HLA) molecules—are the foundational steps for unlocking the therapeutic potential of antigens like MAGE-A1.

This guide provides a detailed technical overview of the discovery and comprehensive characterization of the MAGE-A1 derived peptide EADPTGHSY, an immunogenic epitope presented by the HLA-A*01:01 allele. We will delve into the causality behind the experimental choices, from the initial confirmation of HLA binding to the functional validation of T-cell immunogenicity, providing field-proven protocols and insights for researchers, scientists, and drug development professionals.

The Scientific Imperative: Why Target MAGE-A1 via HLA-A*01:01?

MAGE-A1 was one of the first CTAs to be identified through the observation that autologous cytotoxic T lymphocytes (CTLs) could recognize and lyse melanoma cells.[1][3] This established MAGE-A1 as a bona fide target of the cellular immune system. Functionally, MAGE-A proteins can act as scaffold proteins for E3 ubiquitin ligases, contributing to tumorigenesis by targeting tumor suppressors like p53 for degradation.[1] Therefore, targeting MAGE-A1 not only offers tumor specificity but may also impact fundamental cancer biology.

For a T-cell to recognize a cancer cell, it must see a MAGE-A1-derived peptide presented by an HLA molecule on the tumor cell surface. The EADPTGHSY peptide, corresponding to amino acids 161-169 of the MAGE-A1 protein, was identified as a naturally processed epitope presented by the HLA-A01:01 molecule.[1][4] Given that HLA-A01:01 is expressed in approximately 30% of the Caucasian population, this specific peptide-HLA combination represents a significant therapeutic opportunity for a large cohort of patients. The rigorous characterization of this epitope is paramount, as it forms the basis for peptide vaccines, engineered T-cell receptor (TCR-T) therapies, and TCR-like antibodies.[5][6][7][8]

The Characterization Workflow: A Step-by-Step Technical Guide

The journey from a candidate peptide to a validated immunotherapeutic target involves a multi-step, self-validating workflow. Each stage is designed to answer a critical question about the epitope's biological relevance and function.

Caption: A flowchart of the discovery and characterization process.

Step 1: High-Purity Peptide Synthesis

Causality: All subsequent biochemical and cellular assays rely on the purity and identity of the peptide. Contaminants or incorrect sequences would invalidate the results.

Protocol:

• Synthesize the peptide EADPTGHSY using standard solid-phase peptide synthesis (SPPS) chemistry.

• Purify the crude peptide product using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Confirm the purity (target >90%) by analytical HPLC and verify the identity and molecular weight by mass spectrometry (MS).[4]

• Lyophilize the purified peptide for stable, long-term storage. Reconstitute in a suitable solvent like DMSO at a high concentration (e.g., 10 mg/mL) for stock solutions.[9]

Step 2: Confirmation of HLA-A*01:01 Binding Affinity

Causality: A T-cell epitope must first bind to the appropriate HLA molecule with sufficient affinity and stability to be presented on the cell surface. Without stable binding, the pMHC complex will not form, and T-cell recognition cannot occur. The T2 cell assay is a gold-standard method for assessing this.

The T2 Cell Assay Principle: T2 cells are a human cell line with a critical defect in the Transporter associated with Antigen Processing (TAP).[10][11] This prevents endogenous peptides from being transported into the endoplasmic reticulum and loaded onto newly synthesized HLA class I molecules. Consequently, the HLA-A01:01 molecules on the T2 cell surface are "empty" and unstable, leading to low surface expression. When T2 cells are incubated with an exogenous peptide that can bind to HLA-A01:01, these molecules are stabilized, resulting in a quantifiable increase in their surface expression.[10][11]

Caption: Peptide binding stabilizes HLA on T2 cells for detection.

Protocol: T2 Cell HLA Stabilization Assay

• Cell Preparation: Culture T2 cells (HLA-A*01:01 positive) in appropriate media. Harvest and wash the cells, resuspending them in serum-free media to a concentration of 1x10^6 cells/mL.[11]

• Peptide Titration: Prepare serial dilutions of the EADPTGHSY peptide (e.g., from 100 µM down to 1 pM) in serum-free media. Include a known high-affinity HLA-A*01:01 binding peptide as a positive control and an irrelevant peptide or a no-peptide condition as a negative control.[11]

• Incubation: In a 96-well plate, mix 100 µL of the T2 cell suspension with 100 µL of each peptide dilution.[11] Incubate for 16-18 hours at 37°C in a 5% CO2 incubator.[10][12] Some protocols also add human β2-microglobulin (1-5 µg/mL) to further enhance stabilization.[10][12]

• Staining: Wash the cells twice with FACS buffer (PBS + 2% FBS) to remove unbound peptide.

• Resuspend cells in FACS buffer containing a fluorescently-labeled monoclonal antibody specific for HLA-A01:01 (or HLA-A2, as T2 cells are also A02:01 positive, but an allele-specific antibody is preferred). Incubate for 30 minutes at 4°C.[10][12]

• Data Acquisition: Wash the cells again and acquire data on a flow cytometer.

• Analysis: Gate on the live cell population and measure the Mean Fluorescence Intensity (MFI). Calculate the Fluorescence Index (FI) for each peptide concentration: FI = (MFI with peptide - MFI without peptide) / MFI without peptide.[10] Plot the MFI or FI against the peptide concentration to determine the EC50 (the concentration that gives half-maximal stabilization).

Table 1: Representative HLA-A*01:01 Binding Data for MAGE-A1 EADPTGHSY

Peptide	Sequence	Concentration (µM)	Mean Fluorescence Intensity (MFI)	Fluorescence Index (FI)
Negative Control	(Irrelevant)	100	550	0
Positive Control	(Known Binder)	100	4550	7.27
MAGE-A1 (161-169)	EADPTGHSY	100	3850	6.00
MAGE-A1 (161-169)	EADPTGHSY	10	3200	4.82
MAGE-A1 (161-169)	EADPTGHSY	1	2100	2.82

| MAGE-A1 (161-169) | EADPTGHSY | 0.1 | 950 | 0.73 |

This data is illustrative. A positive result is typically an FI ≥ 1, indicating high-affinity binding.[10]

Step 3: Assessment of T-Cell Immunogenicity

Causality: Stable HLA binding is necessary but not sufficient for immunogenicity. The peptide-HLA complex must be recognized by a T-cell receptor, and this recognition must trigger a functional T-cell response, such as the release of effector cytokines. The IFN-γ ELISpot assay is one of the most sensitive methods for detecting antigen-specific T-cell responses.[13]

Protocol: In Vitro T-Cell Expansion Directly ex vivo, the frequency of antigen-specific T-cells is often too low to detect. In vitro stimulation expands this population to a detectable level.[14]

• Isolate PBMCs: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from HLA-A*01:01 positive healthy donors using a Ficoll density gradient.

• Stimulation: Plate PBMCs (e.g., 2x10^6 cells/well in a 24-well plate) in T-cell media. Add the EADPTGHSY peptide to a final concentration of 1-10 µg/mL.[9]

• Expansion: Culture for 7-10 days. Supplement with recombinant human IL-2 (e.g., 20 U/mL) every 2-3 days to promote the proliferation of activated T-cells.[15]

Protocol: IFN-γ Enzyme-Linked Immunospot (ELISpot) Assay

• Plate Coating: Coat a 96-well PVDF membrane ELISpot plate with an anti-human IFN-γ capture antibody overnight at 4°C.[15][16]

• Blocking: Wash the plate and block with cell culture medium containing 10% FBS for at least 2 hours to prevent non-specific binding.[16]

• Cell Plating: Decant the blocking solution. Add the expanded T-cells (effector cells) and HLA-A*01:01 positive PBMCs or T2 cells (as antigen-presenting cells) to each well.

• Antigen Challenge: Add the EADPTGHSY peptide (e.g., final concentration of 10 µg/mL).

  • Negative Control: Wells with cells but no peptide (or an irrelevant peptide).

  • Positive Control: Wells with cells and a mitogen like Phytohemagglutinin (PHA).[16]

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO2. Do not disturb the plate, as this can lead to smeared spots.[15]

• Detection:

  • Wash away the cells. Add a biotinylated anti-human IFN-γ detection antibody and incubate.[15]

  • Wash again, then add Streptavidin-Alkaline Phosphatase (or HRP).[13]

  • Wash thoroughly and add a substrate (e.g., BCIP/NBT) that will form a colored precipitate where IFN-γ was captured.[13][16]

• Analysis: Once spots have developed, wash the plate with water, allow it to dry, and count the spots using an automated ELISpot reader. The result is expressed as Spot Forming Units (SFU) per million cells.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | MAGE-A Antigens and Cancer Immunotherapy [frontiersin.org]
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• 6. jitc.bmj.com [jitc.bmj.com]
• 7. MAGE-A1-, MAGE-A10-, and gp100-derived peptides are immunogenic when combined with granulocyte-macrophage colony-stimulating factor and montanide ISA-51 adjuvant and administered as part of a multipeptide vaccine for melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-MAGE1 (EADPTGHSY) TCR-Like Antibody (Fab-G8/Fab-Hyb3), HLA-A*0101-Restricted vector - Creative Biolabs [creative-biolabs.com]
• 9. stemcell.com [stemcell.com]
• 10. bio-protocol.org [bio-protocol.org]
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• 13. bio-protocol.org [bio-protocol.org]
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• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. IFN-γ ELISpot Assays on MultiScreen® IP [sigmaaldrich.com]

Immune Reactivity Profiling of the MAGE-A1 161-169 Nonapeptide in CD8+ T-cells: A Technical Guide

Executive Summary & Biological Context

Melanoma-associated antigen 1 (MAGE-A1) represents a prototypical Cancer-Testis Antigen (CTA), characterized by its strict expression in immunologically privileged germline tissues and aberrant re-expression in various malignancies, including melanoma and multiple myeloma[1]. The nonapeptide EADPTGHSY (amino acids 161-169) is the immunodominant epitope of MAGE-A1, naturally processed and presented by the Human Leukocyte Antigen (HLA)-A*01:01 molecule to CD8+ cytotoxic T lymphocytes (CTLs)[2]. Profiling the immune reactivity of this specific peptide-MHC (pMHC) complex is a critical pathway in the development of T-cell receptor (TCR)-engineered cell therapies and therapeutic cancer vaccines.

Structural Immunology & MHC Restriction Dynamics

The interaction between the EADPTGHSY peptide and the HLA-A*01:01 binding cleft is governed by strict structural requirements. The peptide utilizes an acidic Aspartate (D) residue at position 3 (P3) and an aromatic Tyrosine (Y) at the C-terminus (P9) as primary anchor residues to secure itself within the B and F pockets of the HLA-A1 molecule[3].

Interestingly, cross-reactivity studies have demonstrated that the EADPTGHSY peptide is also efficiently presented by HLA-B35:01 and HLA-B35:03 molecules[4]. This cross-presentation phenomenon is highly significant for drug development, as it expands the applicability of MAGE-A1 161-169 targeted therapies to an additional ~19% of the Caucasian population who carry the HLA-B35 allele[4].

Intracellular processing and HLA-A*01:01 presentation pathway of MAGE-A1 161-169.

Table 1: MAGE-A1 161-169 (EADPTGHSY) MHC Binding Profile & Cross-Reactivity

MHC Allele	Binding Affinity / Reactivity	Key Anchor Residues	Clinical Relevance
HLA-A01:01	High (Primary Restriction)	Asp (P3), Tyr (P9)	Primary target for MAGE-A1 directed TCR-T and vaccines[2].
HLA-B35:01/03	Moderate to High	Pro (P4), Tyr (P9)	Cross-presentation expands eligible patient cohort by ~19%[4].
HLA-B*44	Weak / Overlapping	Glu (P2), Tyr (P9)	Demonstrated via photoaffinity labeling; minor physiological role[3].

Methodological Framework for Immune Reactivity Profiling

Detecting MAGE-A1 161-169 specific CD8+ T-cells ex vivo is challenging due to their low precursor frequency in peripheral blood—often less than 1 in 100,000 CD8+ T-cells in baseline states[5]. To accurately profile these populations, researchers utilize MHC Tetramer assays combined with functional flow cytometry.

Because the affinity of a single TCR for an MHC-peptide monomer is inherently weak (Kd ~ 1-100 µM), tetramerization of the pMHC complex using fluorochrome-conjugated streptavidin dramatically increases the avidity of the interaction, allowing for stable binding and precise quantification[6].

Workflow for ex vivo profiling and functional validation of MAGE-A1 specific CD8+ T-cells.

Table 2: Quantitative Frequencies of MAGE-A1 Specific CD8+ T-cells

Patient Cohort	Baseline Precursor Frequency	Post-Vaccination Frequency	Primary Assay Method
Healthy Donors	~4 × 10⁻⁷ of CD8+ cells	N/A	MLPC / Tetramer[5]
Melanoma (ALVAC)	< 10⁻⁶ of CD8+ cells	Up to 3 × 10⁻³ of CD8+ cells	Tetramer / FACS[5]
Multiple Myeloma	Variable (Correlates with tumor burden)	N/A	ICS / ELISPOT[7]

Step-by-Step Experimental Protocols

Protocol 1: Ex Vivo Expansion and MHC Tetramer Staining

Objective: To detect and quantify low-frequency MAGE-A1 161-169 specific CD8+ T-cells from patient PBMCs.

Step 1: PBMC Isolation and Plating Isolate Peripheral Blood Mononuclear Cells (PBMCs) from HLA-A*01:01 positive donors using density gradient centrifugation. Plate cells at 2 × 10⁶ cells/mL in a 96-well U-bottom plate using RPMI-1640 supplemented with 10% Human AB serum.

Step 2: Peptide Pulsing Add synthetic EADPTGHSY peptide (purity >90% via HPLC/MS)[8] to a final concentration of 10 µg/mL. Causality: This super-physiological concentration ensures complete saturation of surface HLA-A1 molecules on antigen-presenting cells, driving an optimal, synchronized TCR stimulation phase.

Step 3: Cytokine Supplementation After 48 hours of incubation, supplement the culture with 100 IU/mL of recombinant human IL-2. Causality: IL-2 acts as a critical T-cell growth factor. Adding it post-activation sustains the proliferation of antigen-experienced CD8+ T-cells while preventing activation-induced cell death (AICD) that would occur if added simultaneously with the initial high-dose peptide.

Step 4: Tetramer Staining (Self-Validating System) Harvest cells on Day 10. Stain with HLA-A01:01/MAGE-A1 (EADPTGHSY) Tetramer-PE. Causality & Validation: Ensure the tetramer utilizes a mutated HLA-A1 heavy chain (e.g., A245V mutation in the alpha-3 domain). This mutation abrogates non-specific binding of the CD8 co-receptor to the MHC class I molecule, ensuring the fluorescent signal is exclusively mediated by specific TCR-pMHC interactions[6]. System Validation: Always run a parallel sample stained with a negative control tetramer (HLA-A01:01 loaded with an irrelevant peptide like CMV pp65) to establish the baseline of non-specific background fluorescence.

Step 5: Surface Phenotyping and Flow Cytometry Counterstain with anti-CD8 (clone SK1) and a viability dye (e.g., 7-AAD). Causality: The SK1 clone is selected because it binds to an epitope on the CD8 molecule that does not sterically hinder the binding of the MHC tetramer to the TCR.

Protocol 2: Intracellular Cytokine Staining (ICS) for Functional Validation

Objective: To confirm that tetramer-positive cells are functionally capable of secreting effector cytokines (IFN-γ, TNF-α) upon antigen recognition.

Step 1: Antigen Restimulation Co-culture the expanded T-cells with HLA-A*01:01 positive target cells (e.g., autologous B-LCLs) pulsed with 1 µM EADPTGHSY peptide.

Step 2: Secretion Inhibition (Self-Validating System) Add Brefeldin A (or Monensin) 1 hour into the co-culture. Causality: Brefeldin A disrupts the Golgi apparatus, preventing the exocytosis of newly synthesized IFN-γ and TNF-α. This traps the cytokines in the endoplasmic reticulum, allowing them to accumulate to detectable levels for intracellular flow cytometry. System Validation: Include a positive control well stimulated with PMA (Phorbol 12-myristate 13-acetate) and Ionomycin. This combination bypasses the TCR to directly activate Protein Kinase C (PKC) and induce calcium flux. If the PMA/Ionomycin control fails to show robust cytokine production, the assay has failed at the cellular viability or permeabilization level, invalidating any negative results in the peptide-stimulated wells.

Step 3: Fixation, Permeabilization, and Acquisition Fix the cells using 4% paraformaldehyde, permeabilize with a saponin-based buffer, and stain with anti-IFN-γ-APC and anti-TNF-α-FITC. Acquire data on a flow cytometer, gating first on viable, singlet CD8+ cells before analyzing cytokine double-positivity.

Conclusion

The immune reactivity profiling of the MAGE-A1 161-169 epitope represents a highly refined intersection of structural immunology and cellular engineering. By leveraging cross-reactive HLA presentation (e.g., HLA-B35) and employing rigorously validated tetramer and functional assays, researchers can accurately map the immunotherapeutic landscape for MAGE-A1 positive malignancies. Maintaining stringent self-validating controls within these protocols is paramount to ensuring the trustworthiness of the resulting immunological data.

References

• Luiten, R. M., Demotte, N., Tine, J., & van der Bruggen, P. (2000). A MAGE-A1 peptide presented to cytolytic T lymphocytes by both HLA-B35 and HLA-A1 molecules. Tissue Antigens. URL: [Link]

• JPT Peptide Technologies. Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY) Specifications. JPT.com. URL: [Link]

• Chames, P., Hufton, S. E., Coulie, P. G., Uchanska-Ziegler, B., & Hoogenboom, H. R. (2000). Direct selection of a human antibody fragment directed against the tumor T-cell epitope HLA-A1–MAGE-A1 from a nonimmunized phage-Fab library. Proceedings of the National Academy of Sciences. URL: [Link]

• van der Bruggen, P., Traversari, C., Chomez, P., Lurquin, C., De Plaen, E., Van den Eynde, B., Knuth, A., & Boon, T. (1991). Identification of the MAGE-1 gene product by monoclonal and polyclonal antibodies. Proceedings of the National Academy of Sciences. URL: [Link]

• Luescher, I. F., Romero, P., Cerottini, J. C., & Maryanski, J. L. (1996). HLA Photoaffinity Labeling Reveals Overlapping Binding of Homologous Melanoma-Associated Gene Peptides by HLA-A1, HLA-A29, and HLA-B44. PubMed (NIH). URL: [Link]

• Dhodapkar, M. V., Osman, K., Teruya-Feldstein, J., Filippa, D., Hedrick, E. E., Desai, S. J., ... & Bhardwaj, N. (2008). Differential pattern of CD4+ and CD8+ T-cell immunity to MAGE-A1/A2/A3 in patients with monoclonal gammopathy of undetermined significance (MGUS) and multiple myeloma. Blood (ASH Publications). URL: [Link]

• Carrasco, J., van der Bruggen, P., Thielemans, K., & Boon, T. (2008). Analysis of a rare melanoma patient with a spontaneous CTL response to a MAGE-A3 peptide presented by HLA-A1. PubMed Central (NIH). URL: [Link]

• MBL Life Science. T-Select MHC Tetramer Assays and Protocols. MBL-Chinawide. URL: [Link]

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• 4. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
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• 6. mbl-chinawide.cn [mbl-chinawide.cn]
• 7. ashpublications.org [ashpublications.org]
• 8. jpt.com [jpt.com]

Engineering Immunity: A Technical Guide to EADPTGHSY Melanoma Antigen Binding Dynamics

Executive Summary As a Senior Application Scientist in immuno-oncology, I frequently observe that the clinical failure of T-cell receptor (TCR) therapies often stems from a superficial understanding of peptide-Major Histocompatibility Complex (pMHC) binding kinetics. This whitepaper provides an in-depth mechanistic analysis of EADPTGHSY , a critical nonapeptide epitope derived from the Melanoma-Associated Antigen 1 (MAGE-A1). By dissecting its structural biology, cross-allele presentation capabilities, and the self-validating methodologies required to profile its binding affinity, this guide serves as a definitive resource for researchers developing next-generation peptide vaccines, TCR-T, and CAR-T immunotherapies.

Molecular Identity and Immunological Significance

MAGE-A1 is a prototypical Cancer-Testis Antigen (CTA). Because its expression is strictly restricted to malignant cells and immune-privileged germline cells (which lack MHC Class I molecules), it represents an exceptionally safe target for immunotherapy, minimizing the risk of on-target/off-tumor toxicity[1].

The2 corresponds to amino acids 161–169 of the MAGE-A1 protein[2]. It is processed intracellularly and presented on the tumor cell surface, acting as a highly specific beacon for cytotoxic T lymphocytes (CTLs)[3].

MHC Restriction and Cross-Presentation Causality

Historically, EADPTGHSY was exclusively recognized as an HLA-A*01:01 restricted epitope[2][4]. The peptide anchors into the HLA-A1 binding groove using a canonical motif: a negatively charged Aspartate (Asp) or Glutamate (Glu) at position 3 (P3), and a Tyrosine (Tyr) anchor residue at the C-terminus (P9)[5][6].

However, clinical translation requires expanding the treatable patient demographic. Crucially,7 (specifically B35:01 and B*35:03)[7][8].

• The Causality: The B and F pockets of HLA-B35 possess electrostatic potentials and spatial geometries remarkably similar to HLA-A01:01, allowing them to accommodate the same P3 and P9 anchor residues. This structural redundancy expands the clinical utility of EADPTGHSY-targeted therapies to an additional ~19% of the Caucasian population[7][8].

Quantitative Binding & Structural Characteristics

To facilitate rational drug design, the quantitative and structural parameters of the EADPTGHSY pMHC complex are summarized below:

Characteristic	Specification	Reference
Peptide Sequence	EADPTGHSY (MAGE-A1 161-169)	[2]
Primary MHC Restriction	HLA-A01:01	[2]
Secondary MHC Restriction	HLA-B35 (B35:01, B35:03)	[7]
Primary Anchor Residues	P3 (Asp/Glu), P9 (Tyr)	[6][9]
Auxiliary Anchor Residues	P2 (Thr/Ser), P7 (Leu)	[6]
High-Resolution PDB Structures	3BO8 (1.80 Å), 1W72 (2.15 Å, with Fab-Hyb3)	[10][11]

Structural Biology of TCR and TCR-like Antibody Recognition

The immunogenicity of a peptide is dictated by how it presents itself to the T-cell repertoire. X-ray crystallography of the HLA-A1/EADPTGHSY complex (10) reveals that while the N- and C-termini are tightly anchored, the middle section of the peptide (P4–P7) is loosely bound, creating a structural "bulge"[10][12].

This exposed bulge serves as the primary docking site for native TCRs and engineered TCR-like antibodies. For instance, the recombinant antibody fragment Fab-Hyb3 (6) binds this complex with a diagonal docking mode that perfectly mimics natural TCR engagement, relying heavily on the CDR-H2 loop to interact directly with the peptide side chains[6][12].

Fig 1: Assembly of the EADPTGHSY-HLA-A1-TCR ternary complex highlighting structural recognition.

Field-Proven Methodologies for Affinity Profiling

To successfully engineer therapeutics against EADPTGHSY, one must accurately measure and manipulate binding kinetics. Below are two self-validating protocols designed to eliminate common experimental artifacts.

Protocol 1: Surface Plasmon Resonance (SPR) for pMHC-TCR Affinity

Standard amine coupling of pMHC complexes often masks the TCR binding footprint, leading to artificially low affinity readings. This protocol utilizes oriented capture.

• Surface Preparation: Immobilize an anti-His tag monoclonal antibody onto a CM5 sensor chip via standard amine coupling until a density of ~10,000 RU is achieved.

• Ligand Capture: Inject His-tagged EADPTGHSY-HLA-A*01:01 monomers to achieve a low capture level (100–200 RU).

  • Causality: Low ligand density is critical to prevent mass transport limitations and steric hindrance, ensuring the measured KD​ reflects true 1:1 interaction kinetics.

• Analyte Injection: Serially dilute the purified TCR or Fab (e.g., Fab-Hyb3) from 10 μM down to 39 nM. Inject at a high flow rate (50 μL/min) for 60 seconds, followed by a 300-second dissociation phase.

  • Causality: High flow rates further eliminate diffusion artifacts, allowing for precise calculation of kon​ and koff​ rates.

• Regeneration: Inject 10 mM Glycine-HCl (pH 2.0) for 30 seconds.

  • Causality: This strips the non-covalently bound pMHC-TCR complex without denaturing the covalently bound anti-His capture antibody, allowing the chip to be reused.

• Self-Validation Step: Run a parallel flow cell capturing a scrambled peptide-MHC complex (e.g., an irrelevant HPV peptide). Subtract this reference signal from the active flow cell to eliminate bulk refractive index changes and confirm absolute EADPTGHSY specificity.

Protocol 2: Antigen-Specific T Cell Isolation using pMHC MACSimers

Isolating rare EADPTGHSY-specific CD8+ T cells from patient PBMCs using standard tetramers often results in Activation-Induced Cell Death (AICD) due to chronic TCR cross-linking. We utilize 13 to bypass this[13].

• PBMC Preparation: Thaw patient PBMCs and rest overnight in complete media supplemented with low-dose IL-2 (10 IU/mL).

  • Causality: Resting restores surface TCR expression that is transiently internalized during the cryopreservation and thawing stress.

• MACSimer Staining: Incubate cells with PE-conjugated EADPTGHSY-HLA-A*01:01 MACSimers for 30 minutes strictly at 4°C in the dark.

  • Causality: Staining at 4°C halts membrane fluidity, preventing TCR internalization upon multimer binding and stabilizing the low-affinity pMHC-TCR interaction.

• FACS Sorting: Wash cells stringently with cold FACS buffer. Sort for the CD8+ / MACSimer-PE+ double-positive population.

• Reagent Detachment (Critical Step): Immediately post-sort, incubate the isolated cells with REAlease release buffer for 10 minutes at room temperature.

  • Causality: This disrupts the multimer backbone, detaching the pMHC from the T cell surface. Removing the multimer prevents chronic TCR signaling, ensuring the cells remain viable and phenotypically naive/central memory for downstream expansion[13].

• Self-Validation Step: Retain a small aliquot of the sorted, detached cells and re-stain with a different fluorophore-conjugated anti-TCR antibody to confirm purity (>95%) and verify that the MACSimer has been completely removed.

Fig 2: Workflow for isolating EADPTGHSY-specific CD8+ T cells using pMHC MACSimer technology.

Clinical Translation and Future Outlook

The precise characterization of EADPTGHSY binding affinity has paved the way for multiple immunotherapeutic modalities:

• Peptide-Pulsed APC Vaccines: Early clinical trials demonstrated that autologous antigen-presenting cells (APCs) pulsed with synthetic EADPTGHSY nonapeptides successfully induced autologous melanoma-reactive CTLs in situ at both the immunization site and distant metastatic lesions[3][4].

• Fab-based CAR-T Cells: Because native TCRs often possess low affinity for self-antigens ( KD​ ~10-100 μM)[14], researchers have engineered T cells expressing Fab-based Chimeric Antigen Receptors (CARs) derived from TCR-like antibodies (like Fab-Hyb3). These CAR-T cells specifically recognize the EADPTGHSY/HLA-A1 complex, inducing robust cytolysis of melanoma cells via TNF-α and IFN-γ production[1][15].

Understanding the biophysical constraints of the EADPTGHSY peptide—from its P3/P9 anchor dependencies to its cross-presentation on HLA-B*35—is non-negotiable for scientists aiming to engineer the next breakthrough in solid tumor immunotherapy.

Sources

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• 4. Presentation of synthetic peptide antigen encoded by the MAGE-1 gene by granulocyte/macrophage-colony-stimulating-factor-cultured macrophages from HLA-A1 melanoma patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. proteopedia.org [proteopedia.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 8. A MAGE-A1 peptide presented to cytolytic T lymphocytes by both HLA-B35 and HLA-A1 molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. WO1999045954A1 - Hla-binding peptides and their uses - Google Patents [patents.google.com]
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• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comprehensive Sequence Analysis and Biochemical Profiling of CAS 144449-86-5 (MAGE-1 Antigen 161-169)

An in-depth technical guide designed for researchers, immunologists, and drug development professionals.

Executive Summary

The identification of tumor-specific antigens has fundamentally shifted the landscape of targeted cancer immunotherapy. Among the most characterized is the MAGE-1 Antigen (161-169) , a nonapeptide derived from the Melanoma-Associated Antigen 1 (MAGE-A1) protein. Designated by CAS 144449-86-5 , this peptide is a highly specific Cancer-Testis Antigen (CTA) recognized by CD8+ cytotoxic T lymphocytes (CTLs) when presented by the Human Leukocyte Antigen-A1 (HLA-A*01:01) molecule .

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between structural bioinformatics and bench-level biochemical validation. This guide dissects the peptide’s sequence conformation, its immunological mechanisms, and provides self-validating experimental protocols for its application in vaccine development and T-cell receptor (TCR) engineering.

Molecular Identity and Physicochemical Properties

Before utilizing CAS 144449-86-5 in functional assays, it is critical to understand its physicochemical baseline. The peptide's mixed hydrophilicity dictates specific handling and reconstitution parameters to prevent aggregation or degradation.

Table 1: Quantitative Chemical Profile

Property	Value	Clinical/Experimental Significance
Chemical Name	MAGE-1 Antigen (161-169), human	Standardized nomenclature for clinical CTA targeting.
CAS Registry Number	144449-86-5	Unique identifier for procurement and regulatory filing [[1]]([Link]).
Amino Acid Sequence	Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr	Single-letter code: EADPTGHSY .
Molecular Formula	C₄₁H₅₇N₁₁O₁₇	Determines stoichiometric calculations for molarity [[1]]([Link]).
Molecular Weight	975.97 Da	Low molecular weight facilitates rapid MHC cleft loading .
Isoelectric Point (pI)	~10.25	Highly basic pI; dictates buffer pH selection for optimal solubility .
MHC Restriction	HLA-A*01:01	Exclusively presented by the HLA-A1 allele .

Sequence Analysis and Structural Conformation

The interaction between the EADPTGHSY peptide and the HLA-A1 binding groove is a masterclass in structural biology. The HLA-A*01:01 allele preferentially binds nonapeptides utilizing specific anchor residues.

Motif Mapping and Causality of Binding

• Primary Anchors: The binding is thermodynamically driven by Aspartic Acid (D) at Position 3 and Tyrosine (Y) at Position 9 . The negatively charged Asp3 side chain anchors deeply into the D-pocket of the HLA-A1 groove, while the aromatic ring of Tyr9 secures the C-terminus into the F-pocket.

• Auxiliary Residues: While typical HLA-A1 binders utilize Thr/Ser at Position 2 and Leu at Position 7, the MAGE-1 peptide possesses Ala2 and His7 . This deviation forces the central peptide backbone (Pro4-Thr5-Gly6) to bulge outward, creating a highly distinct, solvent-exposed conformational epitope that is uniquely recognizable by specific TCRs and TCR-mimic antibodies like Fab-Hyb3 [[2]]([Link]).

Fig 1: MAGE-1 (161-169) sequence highlighting primary HLA-A1 anchor residues.

Immunological Mechanisms and Antigen Presentation

The therapeutic viability of CAS 144449-86-5 relies on its endogenous processing pathway. In malignant cells (e.g., melanoma, glioblastoma), the MAGE-A1 protein is aberrantly expressed, ubiquitinated, and degraded by the proteasome .

The resulting EADPTGHSY fragment is transported into the endoplasmic reticulum (ER) via the Transporter Associated with Antigen Processing (TAP). Once loaded onto the nascent HLA-A1 heavy chain and β2-microglobulin, the stable ternary complex is routed to the cell surface. Here, it serves as a homing beacon for CD8+ CTLs, triggering a cytotoxic cascade (perforin/granzyme release) that lyses the tumor cell .

Fig 2: Intracellular processing and HLA-A1 presentation pathway of the MAGE-1 antigen.

Experimental Protocols for Biochemical Validation

To ensure rigorous scientific integrity (E-E-A-T), the following protocols are designed as self-validating systems. They include built-in controls to confirm that the observed T-cell activation is strictly dependent on the EADPTGHSY sequence.

Protocol A: Peptide Reconstitution and Stabilization

Causality Check: Improper solubilization leads to peptide aggregation, yielding false negatives in binding assays. Because EADPTGHSY has a high pI and mixed polarity, pure aqueous buffers are inefficient.

• Initial Solubilization: Dissolve the lyophilized peptide in 100% sterile DMSO to a concentration of 10 mg/mL. Vortex thoroughly.

• Dilution: Dilute the stock solution with 1X PBS (pH 7.4) to a working concentration of 1 mg/mL. Ensure the final DMSO concentration does not exceed 10% to prevent cellular toxicity in downstream assays .

• Storage: Aliquot into single-use vials and store at -20°C. Avoid freeze-thaw cycles which degrade the fragile Tyr9 anchor.

Protocol B: In Vitro HLA-A1 Stabilization Assay

Causality Check: This assay validates that the synthetic peptide actively binds the HLA-A1 groove. We use T2 cells transfected with HLA-A*01:01 (T2-A1 cells), which lack functional TAP transporters. Their surface HLA-A1 is unstable unless rescued by an exogenous binding peptide.

• Starvation: Wash T2-A1 cells twice in serum-free AIM-V medium.

• Pulsing: Incubate 1×105 cells with 50 µg/mL of EADPTGHSY peptide and 3 µg/mL human β2-microglobulin at 37°C for 4 hours.

  • Positive Control: A known strong HLA-A1 binder (e.g., Influenza NP 44-52).

  • Negative Control: Vehicle only (DMSO/PBS) or an HLA-A2 restricted peptide (e.g., MART-1 26-35).

• Staining: Wash cells and stain with a fluorophore-conjugated anti-HLA-A1 monoclonal antibody.

• Analysis: Run flow cytometry. A shift in Mean Fluorescence Intensity (MFI) compared to the negative control confirms successful peptide-MHC complex stabilization.

Protocol C: CTL Cytotoxicity Release Assay

• Target Preparation: Pulse HLA-A1+ target cells (e.g., autologous EBV-B cells) with 10 µM EADPTGHSY peptide for 2 hours. Label with Chromium-51 ( 51 Cr).

• Co-culture: Introduce MAGE-1 specific CD8+ T-cell clones at various Effector:Target (E:T) ratios (e.g., 10:1, 30:1).

• Quantification: After 4 hours, measure 51 Cr release in the supernatant using a gamma counter. Specific lysis confirms that the TCR successfully recognized the EADPTGHSY:HLA-A1 complex .

Fig 3: Step-by-step in vitro workflow for validating peptide-MHC binding and CTL activation.

Therapeutic Applications and Clinical Relevance

The EADPTGHSY sequence has been the cornerstone of several pioneering immunotherapeutic modalities:

• Peptide Vaccines: EADPTGHSY has been utilized in recombinant poxvirus vaccines (e.g., ALVAC-MAGE) and pulsed onto monocyte-derived dendritic cells (DCs) to rapidly induce tumor-specific T Helper 1 (Th1) cells and CTLs in metastatic melanoma patients [[3]]([Link]), .

• TCR-Mimic Antibodies: Recombinant antibody fragments, such as Fab-Hyb3, have been engineered to bind the HLA-A1:MAGE-A1 complex with TCR-like specificity but with a ~1000-fold higher affinity ( KD​≈18 pM), paving the way for bispecific T-cell engagers (BiTEs) [[4]]([Link]), .

• Adoptive Cell Transfer (ACT): The precise mapping of this peptide allows for the genetic engineering of patient T-cells (TCR-T therapies) to express high-affinity receptors targeting MAGE-1 positive solid tumors, including glioblastoma multiforme (GBM) , .

References

• PubChem (NIH). MAGE-1 Antigen (161-169) (human) | C41H57N11O17 | CID 449119. Retrieved from:[Link]

• CSDN Blog. MAGE-1 Nonapeptide；144449-86-5；MGQRVVAGL. Retrieved from: [Link]

• Chames, P., et al. (2000). Direct selection of a human antibody fragment directed against the tumor T-cell epitope HLA-A1–MAGE-A1 from a nonimmunized phage-Fab library. Proceedings of the National Academy of Sciences (PNAS). Retrieved from:[Link]

• Hülsmeyer, M., et al. (2005). Conformational changes within the HLA-A1:MAGE-A1 complex induced by binding of a recombinant antibody fragment with TCR-like specificity. Journal of Biological Chemistry (via PMC). Retrieved from:[Link]

• Epimmune Inc. (2000).Methods for making HLA binding peptides and their uses. US Patent US6037135A.

• Schuler-Thurner, B., et al. (2002). Rapid Induction of Tumor-specific Type 1 T Helper Cells in Metastatic Melanoma Patients by Vaccination with Mature, Cryopreserved, Peptide-loaded Monocyte-derived Dendritic Cells. Journal of Experimental Medicine. Retrieved from:[Link]

• Coulie, P. G., et al. (2001). High frequency of antitumor T cells in the blood of melanoma patients before and after vaccination with tumor antigens. Journal of Experimental Medicine (via PMC). Retrieved from:[Link]

• Liu, G., et al. (2004). HER-2, gp100, and MAGE-1 Are Expressed in Human Glioblastoma and Recognized by Cytotoxic T Cells. Cancer Research (AACR Journals). Retrieved from:[Link]

• Zhao, Q., et al. (2020). Specificity of bispecific T cell receptors and antibodies targeting peptide-HLA. Journal of Clinical Investigation (JCI). Retrieved from:[Link]

• Al-Khadairi, G., et al. (2022). The Melanoma-Associated Antigen Family A (MAGE-A): A Promising Target for Cancer Immunotherapy? Cancers (via PMC). Retrieved from:[Link]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. rupress.org [rupress.org]
• 4. pnas.org [pnas.org]

Protocols & Analytical Methods

EADPTGHSY (MAGE-A1) Peptide Stimulation Protocol for Human CD8+ T-Cell Assays

Abstract and Application Scope

The nonapeptide EADPTGHSY (amino acids 161–169) is a highly immunogenic, linear epitope derived from the Melanoma-Associated Antigen 1 (MAGE-A1)[1]. As a cancer-germline (cancer-testis) antigen, MAGE-A1 is strictly expressed in tumor cells and immune-privileged germline tissues, making it a prime target for adoptive T-cell therapies and cancer vaccines [2].

This application note provides a field-validated, self-validating protocol for the in vitro expansion and functional characterization of EADPTGHSY-specific CD8+ T cells. Designed for researchers and drug development professionals, this guide details the causality behind specific cytokine milieus, gating strategies, and troubleshooting steps required to achieve robust, reproducible T-cell assays.

Mechanistic Overview & Assay Causality

To successfully expand rare antigen-specific T-cell clones from a peripheral blood mononuclear cell (PBMC) pool, one must mimic the physiological conditions of antigen presentation while preventing activation-induced cell death (AICD).

EADPTGHSY is predominantly presented by the HLA-A01:01 allele [3], though cross-presentation by HLA-B 35:01 and HLA-B*35:03 has also been clinically validated[4]. When the EADPTGHSY-pMHC complex binds to a cognate T-Cell Receptor (TCR), it triggers a phosphorylation cascade (via Lck and ZAP-70) that culminates in the nuclear translocation of transcription factors (NFAT, NF-κB)[5].

Causality in Protocol Design:

• Peptide Titration: We utilize a pulsing concentration of 1 µg/mL. Higher concentrations (e.g., 10 µg/mL) can overstimulate the TCR, leading to AICD or the preferential expansion of low-avidity clones that fail to recognize physiological tumor targets.

• Cytokine Milieu (IL-7 & IL-15): While high-dose IL-2 drives rapid proliferation, it promotes terminal effector differentiation and exhaustion. Substituting or supplementing with IL-7 and IL-15 supports the survival of memory-phenotype CD8+ T cells, preserving their functional avidity for downstream Intracellular Cytokine Staining (ICS) or ELISPOT readouts.

• Self-Validating Controls: A robust assay must be self-validating. This protocol mandates the use of an unpulsed autologous control (to establish baseline cytokine noise) and an HLA-mismatched donor control (to rule out innate immune activation or non-specific peptide binding).

Figure 1: Mechanistic pathway of EADPTGHSY presentation and CD8+ T-cell activation.

Materials and Reagents

• Peptide: EADPTGHSY (MAGE-A1 161-169), >95% purity (HPLC/MS verified)[6]. Reconstitute in sterile cell-culture grade water or 5% DMSO to a 1 mg/mL stock. Aliquot and store at -80°C.

• Cells: Cryopreserved human PBMCs from an HLA-A01:01 or HLA-B35 positive donor.

• Culture Media: AIM-V medium or RPMI-1640 supplemented with 10% Human AB Serum, 1% Penicillin/Streptomycin, and 2 mM L-Glutamine.

• Cytokines: Recombinant Human IL-7 (10 ng/mL) and IL-15 (10 ng/mL).

• Assay Reagents: Brefeldin A (5 µg/mL), Monensin (2 µM), human IFN-γ ELISPOT kit.

• Flow Cytometry Antibodies: Anti-human CD3, CD8, IFN-γ, TNF-α, CD137 (4-1BB), and a fixable viability dye.

Experimental Protocols

Protocol A: In Vitro Expansion of EADPTGHSY-Specific CD8+ T Cells

• Day 0 (Thawing and Resting): Thaw HLA-A*01:01+ PBMCs rapidly at 37°C. Wash twice in warm culture media. Resuspend at 2×106 cells/mL and rest in a 24-well plate for 4 hours at 37°C, 5% CO₂.

• Day 0 (Peptide Pulsing): Add EADPTGHSY peptide directly to the culture to a final concentration of 1 µg/mL. Self-Validation Step: Maintain a separate well of PBMCs with no peptide (vehicle control).

• Day 3 (Cytokine Addition): Add recombinant human IL-7 and IL-15 to a final concentration of 10 ng/mL each. Do not remove existing media.

• Day 5 & Day 7 (Media Exchange): Carefully remove 50% of the culture media without disturbing the cell pellet. Replace with fresh media supplemented with 20 ng/mL of IL-7 and IL-15 (to achieve a final well concentration of 10 ng/mL).

• Day 10-12 (Harvest): Harvest the expanded cells, wash once in fresh media, and count viable cells. These cells are now primed for functional readouts.

Protocol B: Intracellular Cytokine Staining (ICS) Readout

• Restimulation: Plate 1×106 expanded cells per well in a 96-well U-bottom plate. Add 1 µg/mL of EADPTGHSY peptide.

• Trapping Cytokines: Immediately add Brefeldin A (5 µg/mL) and Monensin (2 µM) to block ER/Golgi transport. Incubate for 6 hours at 37°C.

• Surface Staining: Wash cells in FACS buffer (PBS + 2% FBS). Stain with fixable viability dye, anti-CD3, and anti-CD8 for 20 minutes at 4°C.

• Fixation/Permeabilization: Wash and resuspend in Fixation/Permeabilization solution for 20 minutes at 4°C.

• Intracellular Staining: Wash twice in Permeabilization buffer. Stain with anti-IFN-γ and anti-TNF-α for 30 minutes at 4°C. Wash and acquire on a flow cytometer.

Protocol C: IFN-γ ELISPOT Readout

• Plate Preparation: Coat ELISPOT plate with capture anti-human IFN-γ antibody overnight at 4°C. Wash and block with culture media for 2 hours at room temperature.

• Cell Plating: Seed 1×105 expanded cells per well. Add EADPTGHSY peptide (1 µg/mL).

• Incubation: Incubate undisturbed for 18–24 hours at 37°C.

• Development: Wash plates thoroughly to remove cells. Add biotinylated detection antibody, followed by Streptavidin-HRP and AEC/BCIP substrate until distinct spot-forming units (SFUs) emerge.

Figure 2: 12-day workflow for EADPTGHSY-specific CD8+ T-cell expansion and validation.

Quantitative Data Presentation

The table below summarizes the expected quantitative thresholds when executing this protocol on healthy, antigen-naive donor PBMCs versus HLA-mismatched controls.

Assay Readout	Target Marker / Metric	Expected Result (HLA-A*01:01+ Donor)	Expected Result (Negative Control)
Flow Cytometry	CD8+ / pMHC Tetramer+	0.1% – 2.5% of CD8+ T cells	< 0.01% (Background noise)
ICS	CD8+ / IFN-γ+ / TNF-α+	0.05% – 1.5% of CD8+ T cells	< 0.02%
ELISPOT	IFN-γ Spot Forming Units	50 – 500 SFU / 105 cells	< 10 SFU / 105 cells

Troubleshooting and Optimization

• High Background in ELISPOT / ICS:

  • Causality: High background cytokine secretion is often caused by non-specific activation from serum components or physical stress during media exchanges.

  • Solution: Ensure Human AB serum is heat-inactivated and lot-tested. Handle cells gently during the Day 5/7 media exchanges.

• Low Specific Response (No Tetramer+ or IFN-γ+ cells):

  • Causality: The EADPTGHSY peptide may have degraded, or the donor may lack the appropriate HLA restriction.

  • Solution: Verify donor HLA typing (must be HLA-A01:01 or HLA-B35:01/03) [4]. Ensure peptide stocks are not subjected to multiple freeze-thaw cycles, which rapidly degrades the histidine and tyrosine residues.

• Poor Cell Viability at Day 10:

  • Causality: Overstimulation leading to AICD, or nutrient depletion.

  • Solution: Reduce the initial Day 0 peptide pulse concentration from 1 µg/mL to 0.1 µg/mL. Ensure precise half-media exchanges to replenish glucose and glutamine without removing autologous conditioning factors.

References

• JPT Peptide Technologies. "Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY) - Specifications." JPT.com. URL:[Link]

• Luiten, R. M., Demotte, N., Tine, J., & van der Bruggen, P. "A MAGE-A1 peptide presented to cytolytic T lymphocytes by both HLA-B35 and HLA-A1 molecules." Tissue Antigens 56.1 (2000): 77-81. URL:[Link]

• Chames, P., Hufton, S. E., Coulie, P. G., Uchanska-Ziegler, B., & Hoogenboom, H. R. "Direct selection of a human antibody fragment directed against the tumor T-cell epitope HLA-A1–MAGE-A1 from a nonimmunized phage-Fab library." Proceedings of the National Academy of Sciences 97.14 (2000): 7969-7974. URL:[Link]

• Alsalloum, A., & Shevchenko, J. A. "The Melanoma-Associated Antigen Family A (MAGE-A): A Promising Target for Cancer Immunotherapy?" International Journal of Molecular Sciences (2022). URL:[Link]

• Mazza, C., et al. "Conformational changes within the HLA-A1:MAGE-A1 complex induced by binding of a recombinant antibody fragment with TCR-like specificity." National Institutes of Health (2010). URL:[Link]

• Immune Epitope Database (IEDB). "EADPTGHSY epitope." Epitope ID 11010. URL: [Link]

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• 1. EADPTGHSY epitope - Immune Epitope Database (IEDB) [iedb.org]
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• 4. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
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• 6. jpt.com [jpt.com]

MAGE-A1 161-169 ELISPOT assay methodology for immune monitoring

Application Note: MAGE-A1 161-169 (EADPTGHSY) ELISPOT Assay Methodology for Clinical Immune Monitoring

Introduction & Biological Context

MAGE-A1 is a cancer-testis (CT) antigen widely expressed in various malignancies, including melanoma and non-small cell lung cancer, but remains strictly silent in normal adult tissues, with the exception of immune-privileged germline cells[1]. This highly restricted expression profile makes MAGE-A1 an exceptional target for precision immunotherapies, such as peptide-based cancer vaccines and engineered TCR-T cell therapies[1][2].

The specific peptide sequence EADPTGHSY corresponds to amino acids 161-169 of the MAGE-A1 protein. It is a dominant epitope presented exclusively in the context of the HLA-A*01:01 major histocompatibility complex (MHC) class I allele[3]. Accurately monitoring the CD8+ cytotoxic T lymphocyte (CTL) response against this specific epitope is a critical biomarker endpoint in clinical trials[4]. The Interferon-gamma (IFN-γ) Enzyme-Linked ImmunoSpot (ELISPOT) assay is the gold-standard methodology for this application, providing unparalleled single-cell sensitivity to detect and quantify low-frequency antigen-specific T cells[5].

Mechanistic Causality: The Assay Principle

The ELISPOT assay is designed to measure the functional capacity of T cells directly ex vivo. When peripheral blood mononuclear cells (PBMCs) are pulsed with the synthetic EADPTGHSY peptide, the peptide binds to empty or exchangeable HLA-A*01:01 molecules on the surface of antigen-presenting cells (APCs) within the culture[3]. Memory CD8+ T cells possessing a MAGE-A1-specific T cell receptor (TCR) recognize this peptide-MHC complex. This engagement triggers an intracellular signaling cascade that culminates in the rapid synthesis and secretion of IFN-γ[5].

Crucially, the assay plate is pre-coated with high-affinity anti-IFN-γ monoclonal antibodies. As the cytokine is secreted, it is immediately captured directly beneath the secreting cell, preventing diffusion into the supernatant. Following a detection and enzymatic precipitation step, this localized capture results in a distinct, quantifiable "spot," representing a single antigen-specific T cell.

MAGE-A1 161-169 presentation by HLA-A*01:01 and subsequent CD8+ T cell activation.

Quantitative Parameters & Experimental Design

To ensure a self-validating and highly reproducible system, the assay must be meticulously controlled. The following parameters are optimized specifically for MAGE-A1 161-169 immune monitoring.

Table 1: Quantitative Parameters for MAGE-A1 ELISPOT

Parameter	Optimal Value	Mechanistic Rationale (Causality)
Peptide Concentration	2.0 - 10.0 µg/mL	High concentration ensures complete saturation of the HLA-A*01:01 binding grooves, maximizing TCR engagement for low-avidity memory T cells without inducing peptide toxicity[5].
Cell Density	2.5×10⁵ - 3.0×10⁵ cells/well	Maximizes cell-to-cell contact required for efficient APC-T cell interaction while preventing membrane overcrowding, which obscures automated spot counting.
Incubation Time	16 - 24 hours	Sufficient duration for TCR engagement, transcription, and cytokine synthesis. Longer incubations risk secondary in vitro priming or excessive background noise.
Serum Supplement	Serum-Free or 5-10% Human AB	Fetal Bovine Serum (FBS) contains xenogeneic proteins that can cause non-specific mitogenic stimulation, leading to high background spot formation.

Step-by-Step Protocol: MAGE-A1 161-169 IFN-γ ELISPOT

Day 1: Plate Preparation & Coating

• Membrane Activation: Pre-wet the PVDF membrane of a 96-well ELISPOT plate with 15 µL of 35% ethanol for exactly 1 minute. Causality: PVDF is highly hydrophobic. Ethanol activates the membrane, allowing the capture antibody to bind efficiently. Over-exposure (>1 min) degrades the membrane architecture, causing leakage.

• Washing: Wash the plate thoroughly with 200 µL/well of sterile PBS (5 times) to remove all traces of ethanol.

• Coating: Add 100 µL/well of anti-human IFN-γ capture antibody (e.g., clone 1-D1K) diluted in sterile PBS (typically 10 µg/mL). Seal the plate and incubate overnight at 4°C.

Day 2: PBMC Thawing, Resting, & Plating 4. Cell Recovery: Thaw cryopreserved patient PBMCs rapidly at 37°C. Wash twice in serum-free medium supplemented with benzonase (50 U/mL)[5]. Causality: Benzonase digests free DNA released by cells that died during cryopreservation, preventing cell clumping and ensuring accurate cell counting. 5. Resting Phase: Resuspend cells in complete medium (RPMI-1640 + 10% Human AB serum) and incubate in a loose-capped tube for 2-4 hours at 37°C, 5% CO₂. Causality: Resting allows for the clearance of early-apoptotic cells and the recovery of surface receptor expression (including TCR and CD28) post-thaw, significantly improving the assay's signal-to-noise ratio. 6. Plate Blocking: Discard the coating antibody from the ELISPOT plate, wash 3x with PBS, and add 200 µL/well of complete medium. Incubate for ≥2 hours at room temperature to block non-specific binding sites on the membrane. 7. Stimuli Preparation: Prepare the MAGE-A1 161-169 peptide (EADPTGHSY, Trial Grade >90% purity)[6]. Prepare controls to establish a self-validating system:

• Test: EADPTGHSY peptide (10 µg/mL).

• Negative Control 1 (Media): Complete medium only. Validates baseline spontaneous secretion.

• Negative Control 2 (Irrelevant Peptide): e.g., HIV Gag SLYNTVATL (10 µg/mL). Validates that responses are sequence-specific and not due to peptide-induced innate activation[7].

• Positive Control: PHA (1 µg/mL) or PMA/Ionomycin. Validates overall cell viability, functionality, and reagent integrity[5].

• Plating: Discard blocking medium. Add 50 µL of the prepared stimuli to the respective wells. Add 50 µL of the rested PBMC suspension (containing 3.0×10⁵ cells) to all wells.

• Incubation: Incubate the plate at 37°C, 5% CO₂ for 18 hours. Do not move the plate during this period. Causality: Any physical movement of the plate causes the secreting cells to roll across the membrane, resulting in "comet" shaped spots or smearing that cannot be accurately quantified by automated readers.

Day 3: Detection & Development 10. Cell Removal: Discard the cells by sharply flicking the plate over a sink. Wash 6 times with PBS containing 0.05% Tween-20 (PBS-T). 11. Detection Antibody: Add 100 µL/well of biotinylated anti-human IFN-γ detection antibody (e.g., clone 7-B6-1-biotin) diluted in PBS with 0.5% BSA. Incubate for 2 hours at room temperature. 12. Enzyme Conjugate: Wash 6 times with PBS-T. Add 100 µL/well of Streptavidin-Enzyme conjugate (e.g., Streptavidin-ALP). Incubate for 1 hour at room temperature. 13. Final Wash: Wash 6 times with plain PBS. Causality: Tween-20 must be completely removed in this step, as detergents can interfere with the enzymatic precipitation of the substrate. 14. Development: Add 100 µL/well of precipitating substrate (e.g., BCIP/NBT). Incubate in the dark until distinct spots emerge (typically 10-20 minutes). 15. Stopping the Reaction: Stop the development by washing the plate extensively with tap water. Remove the plastic underdrain and rinse the back of the PVDF membrane to remove residual substrate. Dry the plate completely in the dark before scanning.

Step-by-step workflow of the IFN-γ ELISPOT assay for immune monitoring.

Data Analysis & Self-Validation System

Plates should be read using an automated ELISPOT reader equipped with standardized algorithms for spot size, intensity, and gradient to eliminate subjective human bias. To ensure the trustworthiness of the data, the assay must pass strict internal acceptance criteria before the MAGE-A1 specific response can be evaluated[8].

Table 2: Assay Validation & Acceptance Criteria

Control/Sample	Acceptance Threshold	Logical Causality
Media Negative Control	< 10 spots / 10⁵ cells	Ensures that background spontaneous IFN-γ secretion is low enough to detect rare antigen-specific events. High background indicates stressed cells or contaminated media.
Irrelevant Peptide Control	< 10 spots / 10⁵ cells	Confirms that spot formation is driven by specific TCR-MHC engagement, not by non-specific toll-like receptor (TLR) activation from peptide impurities[7].
Positive Control (PHA/PMA)	> 500 spots / 10⁵ cells (or TNTC)	Validates that the PBMCs are viable post-thaw and capable of secreting IFN-γ, and that all assay detection reagents are functioning correctly.
MAGE-A1 161-169 Test Well	≥ 2x Negative Control AND (Test - Media) ≥ 10 spots/10⁵ cells	Statistical threshold to define a "positive" immune response, ensuring the signal is significantly above the biological noise floor[8].

References

• The Melanoma-Associated Antigen Family A (MAGE-A): A Promising Target for Cancer Immunotherapy? Source: nih.gov. URL: [Link]

• Discovery of MAGE-A1-specific TCR-T cell therapy candidates to expand multiplex therapy of solid tumors. Source: tscan.com. URL: [Link]

• Direct selection of a human antibody fragment directed against the tumor T-cell epitope HLA-A1–MAGE-A1 from a nonimmunized phage-Fab library. Source: pnas.org. URL: [Link]

• ELISPOT Assay for Monitoring Cytotoxic T Lymphocytes (CTL) Activity in Cancer Vaccine Clinical Trials. Source: mdpi.com. URL: [Link]

• Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY). Source: jpt.com. URL: [Link]

• Immunologic and Clinical Outcomes of a Randomized Phase II Trial of Two Multipeptide Vaccines for Melanoma in the Adjuvant Setting. Source: aacrjournals.org. URL: [Link]

• Validation of an IFN-gamma ELISpot assay to measure cellular immune responses against viral antigens in non-human primates. Source: nih.gov. URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. tscan.com [tscan.com]
• 3. pnas.org [pnas.org]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. jpt.com [jpt.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: High-Avidity Flow Cytometric Detection of MAGE-A1 (EADPTGHSY) Specific CD8+ T Cells Using HLA-A*01:01 Tetramers

Executive Summary & Biological Context

The Melanoma-Associated Antigen 1 (MAGE-A1) is a cancer-testis antigen with highly restricted expression in healthy tissues but widespread ectopic expression in malignancies such as melanoma, glioblastoma, and hepatocellular carcinoma[1][2]. Because of this tumor-specific profile, MAGE-A1 is a prime target for cancer vaccines and engineered T-cell receptor (TCR-T) therapies[3][4].

The nonapeptide EADPTGHSY (amino acids 161–169) is an immunodominant epitope naturally processed and presented by the HLA-A*01:01 major histocompatibility complex (MHC) class I molecule[1][5]. Accurately detecting and isolating T cells specific to this epitope is critical for immune monitoring and the preclinical validation of TCR-T cell candidates[3]. This application note provides a field-optimized, self-validating protocol for staining human peripheral blood mononuclear cells (PBMCs), tumor-infiltrating lymphocytes (TILs), or engineered T cells using fluorescently labeled HLA-A1 MAGE-1 tetramers.

Mechanistic Principles of MHC Tetramer Staining

Monomeric interactions between a T-cell receptor (TCR) and a peptide-MHC (pMHC) complex possess inherently low affinity (Kd ~ 1–100 μM) and rapid dissociation rates. To enable stable detection via flow cytometry, recombinant HLA-A*01:01 heavy chains and β2-microglobulin are refolded with the EADPTGHSY peptide, biotinylated, and multimerized around a fluorophore-conjugated streptavidin core[6].

This multimeric structure allows a single tetramer to cross-link multiple TCRs simultaneously, converting low-affinity interactions into high-avidity binding that withstands the sheer forces of flow cytometric washing and acquisition[6].

Fig 1: Structural hierarchy of the HLA-A1 MAGE-A1 tetramer binding to a specific TCR.

(Note: While tetramers detect the antigen-specific T cells, orthogonal validation of the target tumor cells presenting the EADPTGHSY/HLA-A1 complex can be achieved using TCR-like antibodies, such as Fab-Hyb3, which directly bind the pMHC on the tumor surface[5][7].)

Experimental Design: Reagents and Self-Validating Controls

A robust flow cytometry panel must account for non-specific binding and auto-fluorescence. Dead cells routinely act as "sponges" for tetramer complexes, creating false-positive artifacts. Therefore, a viability dye and a "Dump" channel are non-negotiable components of the assay design.

Table 1: Optimized Flow Cytometry Panel for Tetramer Analysis

Marker	Fluorophore	Clone	Purpose & Causality
Viability	Zombie Aqua / 7-AAD	N/A	Excludes dead cells which non-specifically bind tetramers[6].
Dump Channel	PerCP-Cy5.5	Various	CD4, CD14, and CD19 pool to exclude T-helper cells, monocytes, and B cells.
Tetramer	PE or APC	N/A	Primary detection of HLA-A1 MAGE-1 (EADPTGHSY) specific CD8+ T cells[8].
CD3	FITC	UCHT1	Pan-T cell marker; confirms T cell lineage.
CD8	APC-Cy7	RPA-T8	Cytotoxic T cell co-receptor; identifies the effector population.

Table 2: Required Experimental Controls

Control Type	Description	Scientific Grounding
FMO Controls	All fluorophores minus one.	Determines accurate gating boundaries for positive populations, adjusting for spectral spillover.
Scrambled Tetramer	HLA-A1 loaded with a scrambled peptide.	Measures non-specific background binding of the MHC backbone to the sample[9].
Biological Negative	HLA-A*01:01+ Healthy Donor PBMC.	Establishes the baseline precursor frequency of MAGE-A1 specific T cells in unexposed individuals.

Detailed Methodology: HLA-A1 MAGE-1 Tetramer Staining

The following protocol is engineered to maximize signal-to-noise ratios. It incorporates critical causality-driven steps, such as kinase inhibition to prevent TCR internalization and precise sequencing of antibody additions to avoid steric hindrance.

Fig 2: Step-by-step experimental workflow for HLA-A1 MAGE-1 tetramer staining.

Step 1: Cell Preparation and Recovery

• Thaw cryopreserved PBMCs, TILs, or TCR-engineered T cells.

• Resuspend in complete RPMI-1640 (10% FBS) and rest the cells at 37°C in a 5% CO₂ incubator for 1–2 hours.

  • Causality: Cryopreservation and thawing stress can cause transient internalization or shedding of surface TCRs. A brief resting period allows for receptor recycling and recovery, maximizing the surface density required for high-avidity tetramer binding.

Step 2: Washing and Kinase Inhibition

• Wash cells once with cold FACS Buffer (PBS + 1% BSA + 2mM EDTA). The BSA reduces non-specific protein interactions[6].

• Resuspend cells at 1×107 cells/mL in FACS Buffer.

• Add Human Fc Receptor Blocking Reagent and 50 nM Dasatinib . Incubate for 30 minutes at 37°C.

  • Causality: Dasatinib is a potent protein tyrosine kinase inhibitor that blocks Lck-mediated TCR signaling. Because multimeric tetramers cross-link TCRs, they can trigger rapid TCR internalization during the staining process. Dasatinib paralyzes this internalization machinery, trapping the tetramer on the cell surface and amplifying the fluorescent signal significantly.

Step 3: Tetramer Staining

• Aliquot 1×106 cells (100 µL) per test tube.

• Add the PE- or APC-conjugated HLA-A1 MAGE-1 (EADPTGHSY) tetramer (e.g., Miltenyi MACSimer[8]) at the manufacturer's recommended titration (typically 1–2 µg per test).

• Incubate for 30–45 minutes at Room Temperature in the dark.

  • Causality: Tetramer staining must be performed before surface antibody staining to prevent steric hindrance. Bulky anti-CD8 antibodies bind the alpha-3 domain of the MHC class I molecule; if added first or simultaneously, they can physically block the tetramer from engaging the TCR. Furthermore, room temperature incubation enhances the thermodynamic on-rate of the pMHC to the TCR compared to 4°C.

Step 4: Surface Marker and Viability Staining

• Without washing , add the surface antibody cocktail (CD3, CD8, Dump channel markers) and a fixable viability dye (e.g., Zombie Aqua).

• Incubate for 20 minutes at 4°C in the dark.

  • Causality: Adding the viability dye is critical, as dead cells lose membrane integrity and non-specifically absorb tetramers[6]. Shifting the temperature to 4°C arrests membrane fluidity, limiting antibody-induced receptor capping and preserving the spatial distribution of the bound tetramers.

Step 5: Washing and Fixation

• Add 2 mL of cold FACS Buffer to each tube and centrifuge at 300 × g for 5 minutes. Repeat this wash step twice.

  • Causality: Rigorous washing removes unbound tetramer complexes, which is critical for reducing background noise and improving the specificity of the results[6].

• Resuspend the cell pellet in 200 µL of 1% Paraformaldehyde (PFA) in PBS. Fix for 15 minutes at 4°C.

• Wash once more and resuspend in 300 µL FACS Buffer for acquisition.

Step 6: Flow Cytometric Acquisition and Gating Strategy

Acquire a minimum of 1×106 total events to ensure statistical significance for rare antigen-specific populations. Sequential Gating Strategy:

• Time vs. FSC-A: Gate for fluidic stability.

• FSC-A vs. SSC-A: Gate on the lymphocyte morphological population.

• FSC-H vs. FSC-A: Exclude doublets (Singlet gate).

• Viability (Dump) vs. CD3: Gate on Live, CD3+ T cells (excluding dead cells, CD4+, CD14+, and CD19+ cells).

• CD8 vs. Tetramer: Identify the double-positive population representing the HLA-A1 MAGE-1 specific CD8+ T cells. Compare this population against the scrambled peptide control[9] to validate specificity.

References

• Discovery of MAGE-A1-specific TCR-T cell therapy candidates to expand multiplex therapy of solid tumors. TScan Therapeutics. Available at: [Link]

• Understanding the importance of MHC Tetramer Staining. MBL International. Available at: [Link]

• The Melanoma-Associated Antigen Family A (MAGE-A): A Promising Target for Cancer Immunotherapy? PMC - NIH. Available at: [Link]

• Conformational changes within the HLA-A1:MAGE-A1 complex induced by binding of a recombinant antibody fragment with TCR-like specificity. PMC - NIH. Available at: [Link]

• Anti-MAGE1 (EADPTGHSY) TCR-Like Antibody (Fab-G8/Fab-Hyb3), HLA-A*0101-Restricted. Creative Biolabs. Available at:[Link]

• HER-2, gp100, and MAGE-1 are expressed in human glioblastoma and recognized by cytotoxic T cells. PubMed - NIH. Available at: [Link]

• Tumoral and Immunologic Response After Vaccination of Melanoma. ASCO Pubs. Available at: [Link]

• Optimizing the exogenous antigen loading of monocyte-derived dendritic cells. OUP. Available at:[Link]

• Advances in the study of HLA-restricted epitope vaccines. PMC - NIH. Available at: [Link]

• HER-2, gp100, and MAGE-1 Are Expressed in Human Glioblastoma and Recognized by Cytotoxic T Cells. AACR Journals. Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. HER-2, gp100, and MAGE-1 are expressed in human glioblastoma and recognized by cytotoxic T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tscan.com [tscan.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. blog.mblintl.com [blog.mblintl.com]
• 7. Anti-MAGE1 (EADPTGHSY) TCR-Like Antibody (Fab-G8/Fab-Hyb3), HLA-A*0101-Restricted vector - Creative Biolabs [creative-biolabs.com]
• 8. static.miltenyibiotec.com [static.miltenyibiotec.com]
• 9. OVA (257-264), scrambled | Benchchem [benchchem.com]

Intracellular cytokine staining (ICS) using MAGE-1 Antigen 161-169

Application Note: Intracellular Cytokine Staining (ICS) for the Evaluation of HLA-A*01:01-Restricted MAGE-A1 (161-169) Specific CD8+ T-Cell Responses

Introduction & Biological Context

MAGE-A1 (Melanoma-associated antigen 1) is a prototypic cancer-testis antigen widely expressed in various malignancies, including melanoma and glioblastoma, while remaining strictly restricted in normal somatic tissues[1]. The MAGE-A1 161-169 peptide (sequence: EADPTGHSY) is a well-characterized immunogenic epitope presented by the HLA-A*01:01 allele[2][3]. Monitoring the frequency and functional capacity of CD8+ T cells specific to this epitope is a critical endpoint for evaluating the efficacy of cancer vaccines, immune checkpoint inhibitors, and adoptive T-cell therapies[1].

Intracellular Cytokine Staining (ICS) combined with multiparameter flow cytometry provides a high-resolution, single-cell analysis of cytokine production (e.g., IFN-γ, TNF-α) following antigen-specific stimulation. By combining surface phenotyping with intracellular functional readouts, this assay reveals the exact percentage of cytokine-releasing effector cells within a highly specific lymphocyte population[4].

Mechanistic Principles & Causality

The ICS assay is a self-validating system that relies on a precise sequence of biological and chemical interventions:

• Antigen Presentation & TCR Engagement: The synthetic EADPTGHSY peptide binds to HLA-A*01:01 molecules on the surface of antigen-presenting cells (APCs)[3], triggering the T-cell receptor (TCR) complex on specific CD8+ T cells.

• Cytokine Trapping: Upon activation, T cells rapidly synthesize effector cytokines. The addition of a protein transport inhibitor (e.g., Brefeldin A or Monensin) disrupts vesicular transport. Brefeldin A specifically inhibits ER-to-Golgi transport, leading to the intracellular accumulation of newly synthesized cytokines, raising the target concentration above the flow cytometric detection threshold[4][5].

• Fixation and Permeabilization: Paraformaldehyde-based fixation cross-links cellular proteins to preserve morphology and lock the cytokines in place[6]. Subsequent treatment with a detergent (e.g., Saponin) creates reversible pores in the lipid bilayer, allowing fluorochrome-conjugated antibodies to access these intracellular targets[5].

Mechanistic pathway of MAGE-A1 specific T-cell activation and intracellular cytokine trapping.

Experimental Design & Reagents

Table 1: Essential Reagents, Specifications, and Mechanistic Purpose

Reagent	Specification / Clone	Working Concentration	Causality / Purpose
MAGE-A1 161-169 Peptide	EADPTGHSY, >90% Purity	1 - 10 µg/mL	Specific activation of HLA-A*01:01 restricted CD8+ T cells[2].
Co-stimulatory Antibodies	Anti-CD28 / Anti-CD49d	1 µg/mL	Provides necessary secondary signals in the absence of professional APCs.
Protein Transport Inhibitor	Brefeldin A	5 - 10 µg/mL	Blocks ER/Golgi transport, trapping cytokines intracellularly[5].
Viability Dye	Fixable Aqua / Violet	1:1000 dilution	Excludes dead cells which non-specifically bind antibodies, ensuring data integrity[7].
Fixation Buffer	2-4% Paraformaldehyde	1X	Stabilizes cell membrane and cross-links trapped cytokines[5][6].
Permeabilization Buffer	0.1-0.5% Saponin in PBS	1X	Reversibly permeabilizes the membrane for antibody entry[5].
Detection Antibodies	Anti-IFN-γ / Anti-TNF-α	Pre-titrated	Detects accumulated intracellular effector cytokines[4].

Detailed Step-by-Step Protocol

Phase 1: Cell Preparation and Antigen Stimulation

• Cell Resting: Thaw cryopreserved PBMCs and resuspend in complete RPMI-1640 medium supplemented with 10% FBS. Rest cells overnight at 37°C, 5% CO₂.

  • Causality: Resting restores cellular metabolic function and reduces background apoptosis caused by the stress of cryopreservation.

• Plating: Count and plate cells at 1×106 to 2×106 cells per well in a 96-well U-bottom plate[4].

• Stimulation: Add the MAGE-A1 161-169 peptide (EADPTGHSY) to a final concentration of 1-10 µg/mL[2]. Include co-stimulatory antibodies (anti-CD28 and anti-CD49d at 1 µg/mL).

  • Causality: The EADPTGHSY peptide specifically targets the HLA-A*01:01 restricted TCRs[3], while co-stimulation ensures robust activation mimicking professional APCs.

• Initial Incubation: Incubate for 1 hour at 37°C.

• Secretion Inhibition: Add a protein transport inhibitor (e.g., Brefeldin A) to the cultures.

  • Causality: Delaying the inhibitor by 1 hour allows initial TCR signaling and mRNA transcription to commence unimpeded. Brefeldin A will then trap the translated cytokines in the endoplasmic reticulum[5].

• Extended Incubation: Incubate for an additional 4-5 hours at 37°C[4].

Phase 2: Surface Staining and Viability Exclusion

• Washing: Centrifuge the plate at 350 x g for 5 minutes and discard the supernatant[6]. Wash twice with cold PBS.

• Viability Staining: Resuspend cells in 100 µL of PBS containing a fixable viability dye and incubate for 30 minutes in the dark at 4°C[7].

  • Causality: Dead cells lose membrane integrity and non-specifically trap antibodies, leading to false-positive ICS signals. Fixable dyes covalently bind to amines, remaining stable during subsequent fixation[7].

• Surface Staining: Wash cells with FACS buffer (PBS + 2% FBS). Resuspend in 50-100 µL of FACS buffer containing surface marker antibodies (e.g., anti-CD3, anti-CD8) and incubate for 30 minutes at 4°C in the dark[4].

Phase 3: Fixation, Permeabilization, and Intracellular Staining

• Fixation: Wash cells twice with FACS buffer. Resuspend cells in 100 µL of Fixation Buffer (e.g., 2% formaldehyde) and incubate for 20 minutes at room temperature in the dark[5][6].

  • Causality: Fixation locks the targeted cytokines in place and preserves the cellular architecture[6].

• Permeabilization: Centrifuge and wash cells twice with 1X Permeabilization Buffer (containing saponin)[5].

  • Causality: Saponin interacts with membrane cholesterol to create pores. Because this interaction is reversible, saponin must be present in all subsequent buffers to maintain membrane permeability[5].

• Intracellular Staining: Resuspend cells in 100 µL of 1X Permeabilization Buffer containing fluorochrome-conjugated anti-cytokine antibodies (e.g., anti-IFN-γ, anti-TNF-α) at their pre-titrated optimal concentrations[4][6].

• Final Incubation: Incubate for 30 minutes at 4°C in the dark[4][6].

• Acquisition Prep: Wash cells twice with 1X Permeabilization Buffer to remove unbound intracellular antibodies[4]. Resuspend cells in 200-300 µL of FACS buffer and transfer to appropriate tubes for flow cytometric acquisition[4].

Step-by-step experimental workflow for Intracellular Cytokine Staining (ICS).

Data Presentation & Expected Results

Table 2: Expected Phenotypic Profile and Data Interpretation

Cell Population	Marker Profile	Expected Outcome (MAGE-A1 Responders)	Interpretation
Viable Lymphocytes	FSC/SSC typical, Viability Dye Negative	>90% of gated events	Ensures downstream analysis is restricted to live, intact cells.
Cytotoxic T Cells	CD3+, CD8+	15-30% of Viable Lymphocytes	Identifies the effector T cell compartment.
Antigen-Specific Effector Cells	CD3+, CD8+, IFN-γ+	0.1% - 2.0% of CD8+ T cells	Indicates a positive, MAGE-A1 (161-169) specific T-cell response[1].
Polyfunctional T Cells	CD3+, CD8+, IFN-γ+, TNF-α+	Subset of IFN-γ+ cells	Indicates a high-quality, durable immune response often correlated with better clinical outcomes.

References

• Intracellular Cytokine Staining Protocol - Cre
• Intracellular Cytokine (INF-gamma) Staining Assay - Bio-protocol -
• Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY) 1 mg - JPT Peptide Technologies -
• Detection of Intracellular Cytokines by Flow Cytometry. In: Current Protocols in Immunology - Cleveland Clinic Lerner Research Institute -
• Intracellular Cytokine Staining: Number 1 | Flow Cytometry - Carver College of Medicine -
• Immunologic and Clinical Outcomes of a Randomized Phase II Trial of Two Multipeptide Vaccines for Melanoma in the Adjuvant Setting - AACR Journals -
• Conformational changes within the HLA-A1:MAGE-A1 complex induced by binding of a recombinant antibody fragment with TCR-like specificity - PMC -

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. jpt.com [jpt.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. bio-protocol.org [bio-protocol.org]
• 5. Intracellular Cytokine Staining: Number 1 | Flow Cytometry - Carver College of Medicine | The University of Iowa [flowcytometry.medicine.uiowa.edu]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. lerner.ccf.org [lerner.ccf.org]

Technical Notes & Optimization

Improving aqueous solubility of H-Glu-ala-asp-pro-thr-gly-his-ser-tyr-OH

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to dissolve the MAGE-A1 (161-169) nonapeptide (Sequence: H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH) for downstream applications such as ELISPOT, flow cytometry, and cytotoxicity T-cell assays[1].

Despite its highly polar amino acid composition, this peptide notoriously forms stubborn, cloudy suspensions when mixed with pure water. This guide breaks down the physicochemical causality behind this phenomenon and provides field-proven, self-validating protocols to achieve complete aqueous solubility.

Part 1: Physicochemical Profiling & The "TFA-pI Trap"

To troubleshoot peptide solubility, we must first analyze its charge dynamics. The net charge of EADPTGHSY is entirely dependent on the pH of the surrounding environment, driven by its ionizable side chains (Glu, Asp, His, Tyr) and termini[2].

Table 1: Quantitative Physicochemical Properties of EADPTGHSY

Property	Value / State
Sequence	H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH
Molecular Weight	975.97 g/mol
Isoelectric Point (pI)	≈ 4.1
Net Charge at pH 2.0	+2 (Protonated; Highly Soluble)
Net Charge at pH 4.1	0 (Zwitterionic; Insoluble / Aggregates)
Net Charge at pH 7.4	-2 (Deprotonated; Highly Soluble)

The Causality of Aggregation

Most synthetic peptides are cleaved from the synthesis resin using Trifluoroacetic Acid (TFA) and are delivered as lyophilized TFA salts[3]. When you add pure, unbuffered water to the EADPTGHSY TFA salt, the residual TFA immediately drops the micro-environmental pH to approximately 3.0–4.0[4].

Crucially, this pH range perfectly overlaps with the peptide's isoelectric point (pI ≈ 4.1)[5]. At the pI, the positive charges (N-terminus, Histidine) exactly cancel out the negative charges (Glutamic acid, Aspartic acid, C-terminus)[2]. Without net electrostatic repulsion, the peptide molecules experience maximum hydrophobic and hydrogen-bonding interactions, leading to rapid aggregation and precipitation[6].

Mechanism of EADPTGHSY solubility failure in pure water vs. success in basic buffer.

Part 2: Troubleshooting Q&A

Q1: Why does my EADPTGHSY peptide form a cloudy suspension in pure water despite having multiple polar residues? A1: You have fallen into the "TFA-pI Trap." While the sequence contains polar residues (Thr, Ser, Tyr), the residual TFA from the manufacturing process acidifies the unbuffered water, dragging the pH directly to the peptide's isoelectric point (pI ~4.1). At this pH, the peptide has a net charge of zero and crashes out of solution due to a lack of electrostatic repulsion[4][6].

Q2: How can I achieve a >1 mg/mL concentration for my in vitro T-cell assays without using toxic organic solvents like DMSO? A2: Exploit the peptide's acidic residues. By shifting the pH above 7.0, you deprotonate the Glutamic acid (E), Aspartic acid (D), and the C-terminus. This gives the peptide a net charge of -2, creating strong intermolecular electrostatic repulsion that forces the peptide into solution. Use a slightly basic buffer (e.g., PBS adjusted to pH 7.5–8.0) or titrate with dilute ammonium hydroxide (NH₄OH).

Q3: My downstream cell culture assay is highly sensitive to residual TFA, which is known to cause cellular toxicity. How do I remove it while maintaining solubility? A3: TFA can inhibit cell proliferation and alter T-cell responses in vivo and in vitro[3]. You must perform a counter-ion exchange to replace the trifluoroacetate with a more biocompatible acetate or chloride ion. This is typically done via repeated lyophilization in the presence of dilute acetic acid or HCl (See Protocol B).

Part 3: Validated Experimental Protocols

Protocol A: The Base-Titration Aqueous Solubilization Method

Purpose: To achieve high-concentration aqueous solubility (>2 mg/mL) without organic cosolvents.

• Initial Hydration: Weigh out 2 mg of the lyophilized EADPTGHSY peptide into a sterile microcentrifuge tube. Add 800 µL of sterile, cell-culture grade water. Observation: The solution will likely appear cloudy.

• Base Titration: Add 0.1 M Ammonium Hydroxide (NH₄OH) in 10 µL increments. Gently vortex for 15 seconds after each addition.

• Equilibration: Continue until the solution turns completely clear. The pH should now be approximately 7.5–8.0.

• Volume Adjustment: Bring the final volume to 1.0 mL with your assay buffer (e.g., PBS) to achieve a 2 mg/mL stock.

• Self-Validation Step: Centrifuge the tube at 10,000 x g for 5 minutes.

  • Logic: If the peptide is fully dissolved, no pellet will form. If a microscopic pellet forms, solubility is incomplete; add another 5 µL of NH₄OH.

  • Quantification: Measure the absorbance of the supernatant at 280 nm. The Tyrosine (Y) residue allows for precise concentration validation (Extinction Coefficient ε ≈ 1490 M⁻¹ cm⁻¹).

Protocol B: TFA-to-Acetate Counter-Ion Exchange

Purpose: To remove cytotoxic TFA salts prior to sensitive immunological assays.

• Acidic Dissolution: Dissolve the peptide in 0.1 M Acetic Acid at a concentration of 1 mg/mL. (Note: The low pH will protonate the acidic residues, pushing the peptide below its pI to a net +2 charge, allowing it to dissolve temporarily).

• Incubation: Allow the solution to sit at room temperature for 1 hour. The excess acetate ions will outcompete the TFA ions for binding sites on the basic residues (His, N-terminus).

• Lyophilization: Flash-freeze the solution in liquid nitrogen and lyophilize overnight until a dry powder is achieved.

• Iteration: Repeat steps 1–3 two additional times to ensure >95% removal of TFA[3].

• Final Reconstitution: Reconstitute the newly formed Acetate salt using Protocol A.

Part 4: References

• [6] Biotage. How to use the isoelectric point to inform your peptide purification mobile phase pH. Available at:[Link]

• [1] JPT Peptide Technologies. Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY). Available at:[Link]

• [4] Journal of the American Chemical Society. Native Peptide Cyclization, Sequential Chemoselective Amidation in Water. Available at:[Link]

• [3] PMC / NIH. The Role of Counter-Ions in Peptides—An Overview. Available at:[Link]

Sources

• 1. jpt.com [jpt.com]
• 2. Isoelectric Point for Protein Analysis and Biopharmaceutical Development - Creative Proteomics Blog [creative-proteomics.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Peptide Calculator - Bachem [bachem.com]
• 6. biotage.com [biotage.com]

Troubleshooting high background noise in MAGE-1 EADPTGHSY ELISPOT assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in troubleshooting Enzyme-Linked ImmunoSpot (ELISPOT) assays. When monitoring rare antigen-specific T-cell responses, achieving a pristine signal-to-noise ratio is paramount.

The MAGE-1 (Melanoma-associated antigen 1) epitope EADPTGHSY is a highly specific 1 utilized to evaluate CD8+ T-cell immunity in oncology and vaccine development[1]. Because ELISPOT detects cytokine secretion at the single-cell level, the assay is highly sensitive to both biological and technical artifacts. High background noise—manifesting as confluent spots, overall membrane darkening, or false positives—can completely obscure your data.

This guide provides a mechanistic, self-validating approach to diagnosing and resolving high background in your MAGE-1 ELISPOT assays.

Part 1: Mechanistic Basis of MAGE-1 T-Cell Activation

Before troubleshooting, we must establish the causality of the signal. The EADPTGHSY peptide must be presented by HLA-A*0101 molecules on Antigen Presenting Cells (APCs) to successfully 2[2]. If the peptide is impure, or if the cells are stressed or pre-activated by culture contaminants, spontaneous IFN-γ release will overwhelm the system and cause high background.

Fig 1: Mechanistic workflow of HLA-A*0101 restricted CD8+ T-cell activation by MAGE-1 EADPTGHSY.

Part 2: Diagnostic Logic for High Background

High background is generally categorized into Cellular (biological) or Technical (reagent/handling) sources. The foundational step in any self-validating protocol is to check the "No Cell" background control well. If this well is dark, your issue is technical; if it is clean, your issue is cellular[3].

Fig 2: Diagnostic decision tree for isolating the source of high background noise in ELISPOT assays.

Part 3: Troubleshooting Guide (FAQs)

Q1: My "No Cell" control wells are completely dark or have high background staining. What is causing this? A: This indicates a purely technical or reagent-driven issue.

• Inadequate Washing: The most common cause. ELISPOT plates require rigorous washing to remove unbound detection antibodies and enzyme conjugates. If using an automated washer, ensure it 4 and that no ports are clogged[4].

• Reagent Concentration: Excess biotinylated secondary antibody or enzyme conjugate (e.g., Streptavidin-HRP/ALP) will bind non-specifically to the PVDF membrane. A reduction in reagent concentration will reduce background[5].

• Wet Membranes: Reading the plate before it is completely dry will result in a 5[5].

Q2: The "No Cell" control is clean, but my MAGE-1 EADPTGHSY stimulated wells and "Cell Only" controls are completely black or have confluent spots. Why? A: This points to cellular or media-driven spontaneous cytokine release.

• Cell Density & Incubation: Adding 3 in the ELISPOT well or incubating for too long causes spots to merge and become indistinguishable[3].

• Cell Viability: A high number of dead cells release intracellular contents that bind non-specifically to the membrane, resulting in 5[5].

• Media Contamination: Serum (e.g., FCS) can contain mitogens. Contaminants like endotoxins trigger spontaneous IFN-γ secretion from innate immune cells, generating 6[6].

Q3: The spots are present but look like diffuse smears rather than sharp circles. How do I fix this? A: Diffuse spots are a physical artifact of plate movement. If the ELISPOT plate is moved, bumped, or subjected to vibrations inside the incubator during the cell incubation step, the secreted IFN-γ diffuses laterally before binding the capture antibody[5]. 7 during the cell culture process[7].

Q4: Could the MAGE-1 EADPTGHSY peptide itself be causing the background? A: Yes. The EADPTGHSY peptide must be of high purity (>90% HPLC/MS)[1]. Impure peptide preparations can contain truncated sequences or solvent remnants that act as non-specific stimulants. Furthermore, improper dissolution (e.g., excessive DMSO) can cause cell death, which heavily contributes to background noise[5].

Part 4: Step-by-Step Methodologies for a Self-Validating Assay

Protocol A: Optimized Cell Preparation and Plating

• Thawing & Resting: Thaw cryopreserved PBMCs and rest them overnight in serum-free or low-serum media to reduce spontaneous in vivo activation noise.

• Washing: Wash cells 3 times in sterile PBS to 7[7].

• Counting & Viability: Ensure cell viability is >90%. Dead cells contribute heavily to background[5].

• Peptide Preparation: Reconstitute the MAGE-1 EADPTGHSY peptide to a stock concentration (e.g., 1 mg/mL). Dilute to a final working concentration of 1-10 μg/mL. Keep final DMSO concentration below 0.5% to avoid toxicity.

• Plating: Seed cells at 2×105 cells/well. Add the peptide. Place the plate in a 37°C incubator and do not move it for 18-48 hours[5].

Protocol B: Rigorous Plate Development and Washing

• Cell Removal: Aspirate cells. Wash the plate 6 times with PBS containing 0.05% Tween-20 (PBS-T). Crucial:7, avoiding puncturing the membrane with pipet tips[7].

• Detection: Add the titrated biotinylated anti-IFN-γ detection antibody. Incubate for 2 hours at room temperature.

• Wash: Wash 6 times with PBS-T.

• Conjugate: Add Streptavidin-Enzyme conjugate. Incubate for 1 hour.

• Final Wash: Wash 4 times with PBS-T, followed by 7 prior to adding substrate[7]. Tween can interfere with chromogenic precipitation.

• Development: Add substrate and monitor spot development in the dark. Stop the reaction by rinsing thoroughly with distilled water.

• Drying: Remove the underdrain and dry the plate completely in the dark at room temperature or 4°C overnight. 7 to avoid cracking of the membrane filters[7].

Part 5: Quantitative Data & Optimization Matrix

Table 1: Optimal Parameters for MAGE-1 EADPTGHSY IFN-γ ELISPOT

ParameterSub-Optimal Condition (High Background)Optimized Target ConditionRationale / CausalityCell Density> 5×105 cells/well 1×105 2.5×105 cells/wellPrevents confluent spots and nutrient depletion[3].Peptide Purity< 80% or crude grade> 90% (Trial/Clinical Grade)Avoids non-specific innate immune activation[1].Incubation Time> 48 hours18 - 24 hoursLimits spontaneous cytokine accumulation[5].Wash Cycles (Post-Cell)3 washes, manual6 washes, automated (400 μL/well)Ensures complete removal of cells and debris[4].Pre-Substrate WashPBS with Tween-20PBS without Tween-20Tween interferes with chromogenic precipitation[7].Drying Temperature> 37°C (e.g., oven)Room Temp or 4°C overnightPrevents PVDF membrane cracking and darkening[5][7].

Part 6: References

• Troubleshooting T cell ELISPOT assay - U-CyTech.3

• Troubleshooting Your ELISpot Assay | Life Science Research - Merck Millipore. 5

• ELISpot Troubleshooting - Sino Biological / ELISA-Antibody. 7

• Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY) 1 mg - JPT Peptide Technologies. 1

• ELISA Troubleshooting: High Background - Sino Biological. 4

• Causes Of High Background In ELISA Tests and How to Solve Them - Caltag Medsystems. 6

• A MAGE-A1 peptide presented to cytolytic T lymphocytes by both HLA-B35 and HLA-A1 molecules - Amsterdam UMC. 2

Sources

• 1. jpt.com [jpt.com]
• 2. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 3. Troubleshooting T cell ELISPOT assay | U-CyTech [ucytech.com]
• 4. sinobiological.com [sinobiological.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 7. ELISpot Troubleshooting [elisa-antibody.com]

Technical Support Center: Optimizing EADPTGHSY Peptide for T-Cell Activation

Welcome to the technical support center for the EADPTGHSY peptide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on optimizing the concentration of the EADPTGHSY peptide for maximal T-cell activation. Here you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the EADPTGHSY peptide and what is its immunological significance?

The EADPTGHSY peptide is a well-characterized epitope derived from the Melanoma-associated antigen 1 (MAGE-A1).[1][2] It is presented by the Major Histocompatibility Complex (MHC) class I molecule HLA-A1.[2] This specific peptide-MHC complex is recognized by cytotoxic T lymphocytes (CTLs), a critical component of the adaptive immune system responsible for identifying and eliminating tumor cells.[2][3] Consequently, the EADPTGHSY peptide is frequently used in cancer research and immunotherapy development to stimulate and study MAGE-A1-specific T-cell responses.[1][2]

Q2: What is the general principle of T-cell activation by the EADPTGHSY peptide?

T-cell activation is a complex process initiated by the interaction between the T-cell receptor (TCR) on a T-cell and the peptide-MHC complex on an antigen-presenting cell (APC).[4][5] For the EADPTGHSY peptide, this involves its presentation by HLA-A1 molecules on the surface of APCs (or tumor cells) to CD8+ T-cells.[6][7] This primary signal (Signal 1) is strengthened by co-stimulatory signals (Signal 2) from molecules like CD28 on the T-cell interacting with CD80/CD86 on the APC.[6] A third signal (Signal 3), involving cytokines, further directs the T-cell response, leading to proliferation, differentiation into effector cells, and cytokine production (e.g., IFN-γ, TNF-α).[4]

Q3: What are the critical starting materials and reagents for a successful T-cell activation experiment with EADPTGHSY?

To ensure reliable and reproducible results, the quality of your starting materials is paramount. Key components include:

• High-Purity EADPTGHSY Peptide: The peptide should have a purity of >90%, preferably >95%, to minimize the impact of contaminating by-products from synthesis.[1][8]

• Antigen-Presenting Cells (APCs): These can be peripheral blood mononuclear cells (PBMCs), isolated dendritic cells (DCs), or other cell lines expressing HLA-A1.[9]

• Isolated T-Cells: For some assays, you may use purified CD8+ T-cells that are specific for the EADPTGHSY-HLA-A1 complex.

• Cell Culture Medium: Use a medium that supports T-cell growth and function, such as RPMI-1640 supplemented with fetal bovine serum (FBS), penicillin-streptomycin, and other necessary components.[10]

• Positive and Negative Controls: A known immunodominant peptide pool (like a CEF peptide pool for memory T-cell recall) can serve as a positive control, while a scrambled version of the EADPTGHSY peptide or an irrelevant peptide can be used as a negative control.[11]

Q4: How can I measure T-cell activation in response to the EADPTGHSY peptide?

Several assays can be used to quantify T-cell activation, each with its own advantages:

• ELISpot (Enzyme-Linked Immunospot) Assay: This is a highly sensitive method to detect and quantify cytokine-secreting cells, such as those producing IFN-γ.[11]

• Intracellular Cytokine Staining (ICS) followed by Flow Cytometry: This technique allows for the simultaneous identification of cell surface markers (e.g., CD8) and intracellular cytokines (e.g., IFN-γ, TNF-α) at the single-cell level.[10][11]

• Proliferation Assays: These assays measure the proliferation of T-cells in response to peptide stimulation, often using dyes like CFSE (Carboxyfluorescein succinimidyl ester) that are diluted with each cell division.[12]

• MHC-Peptide Tetramer/Multimer Staining: Fluorochrome-labeled tetramers or multimers of the EADPTGHSY-HLA-A1 complex can be used to directly visualize and quantify peptide-specific T-cells via flow cytometry.[13]

• Cytotoxicity Assays: These assays measure the ability of activated CTLs to kill target cells presenting the EADPTGHSY peptide.

Troubleshooting Guide

This guide addresses common problems encountered when optimizing EADPTGHSY peptide concentration for T-cell activation.

Issue 1: High Background Signal in Negative Control Wells

Observation: You observe significant T-cell activation (e.g., cytokine production or proliferation) in wells containing no peptide or an irrelevant control peptide.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Trifluoroacetic Acid (TFA) Contamination	TFA is often used in peptide synthesis and purification and can remain as a counter-ion in the final product.[12][14] At certain concentrations, TFA can be cytotoxic or cause non-specific T-cell activation.[12]	1. Run a TFA Control: Prepare a control with TFA at the same concentration as in your peptide stock solution (without the peptide) and add it to your T-cell culture. If you see high background, TFA is the likely cause.[12]2. Perform TFA Salt Exchange: Exchange the TFA salt for a more biocompatible one, like acetate or hydrochloride, through HPLC or ion-exchange chromatography.
Endotoxin Contamination	Endotoxins (lipopolysaccharides) from gram-negative bacteria are potent immune stimulators and can cause non-specific activation of various immune cells, including T-cells.[14]	1. Use Endotoxin-Free Reagents: Ensure all reagents, including the peptide, water, and media, are certified as endotoxin-free.2. Test for Endotoxins: Use a Limulus Amebocyte Lysate (LAL) assay to quantify endotoxin levels in your peptide stock.
Peptide Impurities	By-products from peptide synthesis, such as truncated or modified peptides, can sometimes elicit non-specific responses.[8][15]	1. Verify Peptide Purity: Confirm the purity of your peptide using HPLC and mass spectrometry. If purity is low, consider re-purifying or synthesizing a new batch.

Issue 2: Low or No T-Cell Response to EADPTGHSY Peptide

Observation: You do not observe a significant T-cell response, even at high peptide concentrations.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Suboptimal Peptide Concentration	The dose-response curve for peptide-induced T-cell activation is often bell-shaped. Too low a concentration may not be sufficient to trigger a response, while excessively high concentrations can lead to T-cell anergy or activation-induced cell death (AICD).	1. Perform a Dose-Titration Experiment: Test a wide range of peptide concentrations, typically from 0.1 µg/mL to 10 µg/mL, to determine the optimal concentration for your specific assay and cell type.[16][17]
Peptide Solubility and Stability Issues	Hydrophobic peptides can be difficult to dissolve and may aggregate, reducing their effective concentration. Peptides can also degrade if not stored properly.[14]	1. Ensure Proper Dissolution: Dissolve the peptide in a small amount of sterile DMSO before diluting it in your culture medium. The final DMSO concentration should typically be below 0.5% to avoid toxicity.[11]2. Proper Storage: Store lyophilized peptide at -20°C or -80°C. Once reconstituted, aliquot the peptide solution and store it at -80°C to avoid repeated freeze-thaw cycles.[14]
Inefficient Antigen Presentation	The APCs may not be efficiently presenting the EADPTGHSY peptide.	1. Optimize Peptide Pulsing: Ensure you are using an effective protocol for pulsing your APCs with the peptide. This typically involves incubating the APCs with the peptide for a sufficient amount of time (e.g., 1-2 hours) at 37°C.[9]2. Check HLA-A1 Expression: Confirm that your APCs express the HLA-A1 allele required for presenting the EADPTGHSY peptide.
Low Frequency of Precursor T-Cells	The frequency of naive T-cells specific for a particular peptide in a healthy donor can be very low.	1. Use PBMCs from a MAGE-A1 Positive Individual: If possible, use cells from a donor known to have been exposed to the MAGE-A1 antigen (e.g., a melanoma patient).2. In Vitro Expansion: Consider expanding the antigen-specific T-cells in vitro before performing your functional assays.

Issue 3: Inconsistent Results Between Experiments

Observation: You are getting variable results when repeating the same experiment.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Variability in Peptide Aliquots	Repeated freeze-thaw cycles of the peptide stock solution can lead to degradation and a decrease in its effective concentration.[14]	1. Aliquot Peptide Stock: Upon reconstitution, immediately aliquot the peptide solution into single-use volumes and store at -80°C.
Cell Viability and Donor Variability	The health and activation state of the cells used can vary between experiments and donors.	1. Ensure High Cell Viability: Always check cell viability before starting an experiment. It should be >95%.2. Use a Consistent Cell Source: If possible, use cryopreserved PBMCs from a single large blood draw for a series of experiments to minimize donor-to-donor variability.
Batch-to-Batch Peptide Variation	Different synthesis batches of the same peptide can have variations in purity and impurity profiles, which can affect T-cell responses.[15]	1. Test New Peptide Batches: When you receive a new batch of peptide, perform a side-by-side comparison with the previous batch to ensure consistency.

Experimental Protocols & Visualizations

Protocol 1: Titration of EADPTGHSY Peptide Concentration for T-Cell Activation

This protocol outlines a method for determining the optimal concentration of the EADPTGHSY peptide for inducing IFN-γ production in PBMCs, as measured by ELISpot.

Materials:

• Cryopreserved human PBMCs from an HLA-A1 positive donor

• EADPTGHSY peptide (lyophilized)

• Sterile, endotoxin-free DMSO

• Complete RPMI-1640 medium

• Human IFN-γ ELISpot kit

• 96-well PVDF membrane plates

Procedure:

• Prepare Peptide Stock Solution:

  • Reconstitute the lyophilized EADPTGHSY peptide in sterile DMSO to a stock concentration of 1 mg/mL.

  • Vortex gently to ensure complete dissolution.

  • Aliquot into single-use tubes and store at -80°C.

• Prepare Peptide Dilutions:

  • Thaw one aliquot of the peptide stock solution.

  • Prepare a serial dilution of the peptide in complete RPMI-1640 medium to achieve final well concentrations ranging from 10 µg/mL to 0.01 µg/mL. Also, prepare a no-peptide control and a positive control (e.g., CEF peptide pool).

• Cell Preparation:

  • Thaw the cryopreserved PBMCs and wash them twice with complete RPMI-1640 medium.

  • Resuspend the cells to a final concentration of 2.5 x 10^6 cells/mL.

• ELISpot Plate Setup:

  • Coat the 96-well PVDF plate with the anti-IFN-γ capture antibody according to the manufacturer's instructions.

  • Wash the plate and block with the appropriate blocking buffer.

• Cell Plating and Stimulation:

  • Add 100 µL of the cell suspension (2.5 x 10^5 cells) to each well of the ELISpot plate.

  • Add 50 µL of your peptide dilutions (or controls) to the corresponding wells.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 18-24 hours.

• ELISpot Development:

  • Wash the plate and add the biotinylated anti-IFN-γ detection antibody.

  • Incubate and wash as per the manufacturer's protocol.

  • Add streptavidin-HRP and incubate.

  • Wash and add the substrate to develop the spots.

• Analysis:

  • Wash the plate with water and allow it to dry.

  • Count the spots in each well using an automated ELISpot reader.

  • Plot the number of spot-forming units (SFUs) against the peptide concentration to determine the optimal concentration.

Visualization of T-Cell Activation Signaling Pathway

The following diagram illustrates the key signaling events initiated by the interaction of the EADPTGHSY-HLA-A1 complex with the T-cell receptor.

Caption: Simplified T-cell activation signaling cascade.

Experimental Workflow for Optimizing Peptide Concentration

The following diagram outlines a logical workflow for troubleshooting and optimizing the E.A.D.P.T.G.H.S.Y. peptide concentration.

Caption: Troubleshooting workflow for peptide concentration optimization.

References

• Spandidos Publications. Molecular insights into T cell development, activation and signal transduction (Review). [Link]

• CD Genomics. Overview of T Cell Receptor Signaling Pathways. [Link]

• Horizon Discovery. T-Cell Receptor Signaling: A Delicate Orchestration. [Link]

• Creative Diagnostics. TCR Signaling Pathway. [Link]

• National Institutes of Health. Optimizing Peptide Matrices For Identifying T Cell Antigens. [Link]

• JPT. Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY) 1 mg. [Link]

• Springer Link. An Overview of Peptides and Peptide Pools for Antigen-Specific Stimulation in T-Cell Assays. [Link]

• GenScript. Top 5 Reasons Your Peptide-Based Assays Fail. [Link]

• National Institutes of Health. Recent progress on MHC-I epitope prediction in tumor immunotherapy. [Link]

• Bio-protocol. Peptide Loading on MHC Class I Molecules of Tumor Cells. [Link]

• Wiley Online Library. The impact of impurities in synthetic peptides on the outcome of T-cell stimulation assays. [Link]

• ResearchGate. Does anyone know a good protocol to generate OVA peptide-pulsed dendritic cells (DC) in vitro?. [Link]

• Virax Biolabs. The Power of Peptides For Superior T Cell Stimulation. [Link]

• The Journal of Immunology. Enhancing Antigen Presentation and Inducing Antigen-Specific Immune Tolerance with Amphiphilic Peptides. [Link]

• Frontiers. Optimized Peptide–MHC Multimer Protocols for Detection and Isolation of Autoimmune T-Cells. [Link]

• American Association for Cancer Research. Optimization of Peptide Vaccines to Induce Robust Antitumor CD4 T-cell Responses. [Link]

• National Institutes of Health. The potential applications of peptide-loading complex in cancer treatment. [Link]

• PNAS. Direct selection of a human antibody fragment directed against the tumor T-cell epitope HLA-A1–MAGE-A1 from a nonimmunized phage-Fab library. [Link]

• PLOS. Immature Dendritic Cells Develop a Distinct Molecular Profile when Pulsed with Antigen Peptide. [Link]

• Allegrow Biotech. Optimizing T Cell Functionality : Tips to Prevent Exhaustion. [Link]

• Reddit. CDT T cells activation fail. Please help!. [Link]

• Immune Epitope Database (IEDB). EADPTGHSY epitope. [Link]

• Frontiers. Peptide Super-Agonist Enhances T-Cell Responses to Melanoma. [Link]

• Bitesize Bio. Six Ways to Measure T Cell Responses. [Link]

• PNAS. Peptide vaccines prevent tumor growth by activating T cells that respond to native tumor antigens. [Link]

• PLOS Computational Biology. Energy landscapes of peptide-MHC binding. [Link]

• arXiv. Fast and Accurate Peptide–MHC Structure Prediction via an Equivariant Diffusion Model. [Link]

• Frontiers. Improved prediction of MHC-peptide binding using protein language models. [Link]

• National Institutes of Health. Peptide-Major Histocompatibility Complex Class I Binding Prediction Based on Deep Learning With Novel Feature. [Link]

• The Journal of Immunology. Stimulation of Naive CD8+ T Cells by a Variant Viral Epitope Induces Activation and Enhanced Apoptosis. [Link]

• Dovepress. Research Progress Evaluating the Function and Mechanism of Anti-Tumor Peptides. [Link]

• PubMed. T cells can be activated by peptides that are unrelated in sequence to their selecting peptide. [Link]

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• 2. pnas.org [pnas.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. T-Cell Receptor Signaling: A Delicate Orchestration [horizondiscovery.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. An Overview of Peptides and Peptide Pools for Antigen-Specific Stimulation in T-Cell Assays | Springer Nature Experiments [experiments.springernature.com]
• 9. Molecular Characterization of Antigen-Peptide Pulsed Dendritic Cells: Immature Dendritic Cells Develop a Distinct Molecular Profile when Pulsed with Antigen Peptide | PLOS One [journals.plos.org]
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• 17. aacrjournals.org [aacrjournals.org]

Technical Support Center: Optimizing HLA-A*01:01 (EADPTGHSY) MHC Multimer Assays

Welcome to the Technical Support Center for MHC multimer flow cytometry. This guide is specifically engineered for researchers and drug development professionals monitoring immune responses to the MAGE-A1 tumor antigen epitope EADPTGHSY , restricted by the HLA-A*01:01 allele[1][2].

Because MAGE-A1 is a self-derived tumor-associated antigen, circulating antigen-specific T cells typically possess low-affinity T cell receptors (TCRs) due to central tolerance mechanisms. Consequently, the fluorescent signal from true positive cells is often dim and easily masked by assay noise. Eliminating non-specific binding (NSB) is not just a best practice for this assay—it is a strict requirement for data integrity.

Diagnostic Workflow: Resolving Non-Specific Binding

Troubleshooting workflow to eliminate non-specific binding in MHC multimer assays.

Troubleshooting FAQs: The Causality of Assay Noise

Q1: Why am I seeing high background staining across my entire PBMC sample when using the HLA-A*01:01 (EADPTGHSY) multimer? A1: Broad background staining is almost always caused by the multimer's fluorochrome or streptavidin backbone interacting with off-target cellular components.

• The Causality: Dead cells have compromised, porous lipid bilayers that passively trap large protein complexes like MHC multimers, creating massive false-positive signals[3][4]. Additionally, monocytes, macrophages, and B cells express Fcγ receptors that bind the constant regions of antibodies and can non-specifically interact with multimer backbones[4].

• The Solution: You must implement a "Dump Channel" (a single fluorochrome linked to CD14, CD16, and CD19 antibodies) to gate out these lineages, alongside a viability dye (e.g., 7-AAD or LIVE/DEAD) to exclude dead cells[3][4][5]. Prior to staining, always use an Fc Receptor blocking reagent[3][4].

Q2: How can I differentiate between true low-avidity MAGE-A1 specific T cells and non-specific CD8+ bystander binding? A2: This is a critical issue driven by the CD8 co-receptor.

• The Causality: The CD8 molecule on T cells naturally binds to the α3 domain of the MHC class I heavy chain to stabilize TCR interactions. In highly multimerized reagents, the cumulative avidity is so high that the multimer can bind to the CD8 receptor of any T cell, entirely independent of whether the TCR recognizes the EADPTGHSY peptide[6][7].

• The Solution: Utilize MHC multimers engineered with an α3 domain mutation (such as the A245V or D227K/T228A mutations). These mutations abrogate the MHC-CD8 interaction, forcing the multimer to rely 100% on the specific TCR-to-peptide interaction for binding. This effectively eliminates CD8-driven false positives[6][7].

Q3: My true positive signal is too dim to separate from the background noise. How can I boost the signal of the EADPTGHSY-specific cells? A3: Signal loss is often an active biological artifact of the staining process itself.

• The Causality: When a multimer cross-links multiple TCRs on the surface of a living T cell, it triggers intracellular signaling cascades (mediated by Lck kinase). This causes the cell to rapidly internalize the TCR-multimer complex into endosomes, stripping the fluorescent signal from the cell surface and reducing your signal-to-noise ratio[8].

• The Solution: Add 50 nM Dasatinib (a potent tyrosine kinase inhibitor) to your cells 30 minutes prior to staining. Dasatinib temporarily halts TCR signaling and prevents internalization, trapping the fluorescent multimers on the cell surface and drastically amplifying the brightness of true positive populations[8].

Q4: Does the order of antibody and multimer staining matter? A4: Yes, sequence dictates specificity.

• The Causality: Adding anti-CD8 antibodies simultaneously with the multimer can cause steric hindrance, where the bulky antibody physically blocks the multimer from accessing the TCR. Conversely, certain anti-CD8 clones can artificially stabilize weak, non-specific interactions[3][9].

• The Solution: Employ sequential staining . Add the HLA-A*01:01 multimer first to allow it to find and bind its specific TCR without interference. After incubation, add your surface antibodies (CD8, CD3, Dump channel)[3].

Quantitative Impact of Optimization Parameters

The following table summarizes the expected impact of implementing these troubleshooting steps on your assay's Signal-to-Noise (S/N) ratio.

Optimization Parameter	Mechanistic Target	Expected Reduction in NSB	Impact on S/N Ratio
Viability Dye (e.g., 7-AAD)	Excludes dead cells that passively trap proteins	High (Removes 30-50% of false positives)	+++
Dump Channel (CD14/16/19)	Excludes macrophages, NK cells, and B cells	High (Removes 20-40% of false positives)	+++
Fc Receptor Blockade	Prevents binding to Fcγ receptors	Moderate	++
Dasatinib (50 nM)	Prevents TCR internalization	Low (Primarily boosts true positive signal)	++++
α3 Domain Mutation	Prevents TCR-independent CD8 binding	Very High (Eliminates bystander binding)	+++++
Reagent Centrifugation	Removes large multimer aggregates	Moderate (Eliminates ultra-bright spikes)	++

Self-Validating Experimental Protocol

To ensure the signals detected are true HLA-A*01:01/EADPTGHSY-specific T cells, this workflow is designed as a self-validating system. It incorporates internal controls (Dump channel, viability gating) and a negative control baseline to definitively prove specificity.

Step 1: Reagent Preparation & De-aggregation

• Centrifuge the HLA-A*01:01 EADPTGHSY multimer and a Negative Control multimer (e.g., an irrelevant peptide or CLIP) at 10,000 x g for 10 minutes at 4°C[3][10].

• Carefully extract the supernatant to use for staining, leaving any microscopic aggregates at the bottom of the tube[9][10].

Step 2: Cell Preparation & Internalization Blockade

• Thaw PBMCs and resuspend in FACS buffer (PBS with 0.1% BSA and 2 mM EDTA)[8].

• Aliquot 1-2 × 10⁶ viable cells per well/tube[8].

• Add Dasatinib to a final concentration of 50 nM. Incubate in a 37°C water bath for 30 minutes to inhibit TCR internalization[8].

Step 3: Fc Receptor Blockade

• Add 2 µL of FcR Blocking Reagent per 10⁶ cells directly to the suspension[4][8].

• Incubate for 10 minutes at 4°C. Do not wash.

Step 4: Sequential Multimer Staining

• Add the titrated HLA-A*01:01 EADPTGHSY multimer to the test samples, and the Negative Control multimer to the control samples[3].

• Incubate for 30–60 minutes at 2–8°C in the dark[3]. Note: Lower temperatures further reduce membrane fluidity and non-specific endocytosis.

Step 5: Surface Marker & Viability Staining

• Without washing, add your surface antibody cocktail: Anti-CD3, Anti-CD8, and the Dump Channel cocktail (Anti-CD14, Anti-CD16, Anti-CD19 all on the same fluorochrome)[3][4][5].

• Add a viability dye (e.g., 7-AAD)[3][4].

• Incubate for 20 minutes at 4°C in the dark.

Step 6: Washing and Acquisition

• Wash the cells twice with 2 mL of cold FACS buffer, centrifuging at 400 x g for 5 minutes.

• If fixing is required, use a methanol-free formaldehyde solution (0.5% paraformaldehyde) and acquire data on the flow cytometer within 24 hours[3]. Note: Multimer binding can be sensitive to fixation; validate this step if signal drops.

Validation Gating Strategy: Time gate (exclude fluidic anomalies) ➔ Singlets (FSC-H vs FSC-A) ➔ Live Cells (Viability Dye negative) ➔ Dump Negative (CD14/16/19 negative) ➔ CD3+ T cells ➔ CD8+ T cells ➔ Multimer+. Your true positive threshold is validated by setting the Multimer+ gate strictly above the background observed in your Negative Control multimer sample.

References

• JPT Peptide Technologies. "Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY)". jpt.com.[Link]

• National Cancer Institute. "Major Histocompatibility Complex, Class I, A Peptide 1". cancer.gov.[Link]

• MBL Life Science. "【MHC Tetramer】Optimization/Troubleshooting". mblbio.com. [Link]

• UniProt. "HLA class I histocompatibility antigen, A alpha chain - Homo sapiens (Human)". uniprot.org.[Link]

• Immudex. "MHC Multimer Proficiency Panel 2021". immudex.com.[Link]

• LubioScience. "Tetramer Staining Guide". lubio.ch.[Link]

• Immudex. "Practical Advice to Set up and Troubleshoot your Flow Cytometry Experiment for Immune Monitoring". immudex.com.[Link]

• National Institutes of Health (PMC). "Flow Cytometric Clinical Immunomonitoring Using Peptide–MHC Class II Tetramers: Optimization of Methods and Protocol Development". nih.gov.[Link]

• Oxford Academic. "Impact of CD8–MHC class I interaction in detection and sorting efficiencies of antigen-specific T cells using MHC class I/peptide multimers: contribution of pMHC valency". oup.com.[Link]

• MBL Life Science. "【MHC Tetramer】Quickswitch™ Custom Tetramer Kit | FAQ". mbl.co.jp.[Link]

Sources

• 1. jpt.com [jpt.com]
• 2. The Clinical Proteomic Technologies for Cancer | Details for CPTC-HLA-A-1 [antibodies.cancer.gov]
• 3. 【MHC Tetramer】Optimization/Troubleshooting | MBL Life Sience -GLOBAL- [mblbio.com]
• 4. immudex.com [immudex.com]
• 5. immudex.com [immudex.com]
• 6. lubio.ch [lubio.ch]
• 7. academic.oup.com [academic.oup.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. 【MHC Tetramer】Quickswitch™ Custom Tetramer Kit | FAQ | MBL Life Science -JAPAN- [ruo.mbl.co.jp]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Poor T-Cell Proliferation with Synthetic EADPTGHSY Antigens

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with immunology teams struggling to achieve robust in vitro T-cell expansion using synthetic peptide antigens.

The nonamer peptide EADPTGHSY (amino acids 161-169) is a well-characterized, immunodominant epitope derived from the Melanoma-associated antigen 1 (MAGE-A1)[1]. It is classically restricted by the2[2]. Despite its strong immunogenicity, achieving reliable antigen-specific T-cell proliferation in peripheral blood mononuclear cell (PBMC) cultures requires precise control over antigen presentation kinetics, costimulation, and cytokine support.

This guide provides a mechanistic, self-validating framework to troubleshoot and optimize your T-cell proliferation assays.

Standard Assay Workflow

Workflow for EADPTGHSY-driven T-cell proliferation assays.

Troubleshooting Guide & FAQs

Q1: My CD8+ T cells show zero proliferation (by CFSE/CTV dilution) after 7 days of co-culture with EADPTGHSY. What is the primary cause? Causality: The most common failure point is an HLA mismatch . EADPTGHSY requires presentation by specific MHC Class I molecules. If your donor PBMCs do not express HLA-A01:01 or HLA-B35, the T-cell receptor (TCR) will not recognize the peptide-MHC complex, resulting in immunological ignorance. Resolution: Always perform high-resolution HLA typing on donor PBMCs prior to the assay. If the donor is confirmed positive, the secondary cause is often peptide insolubility . EADPTGHSY is a hydrophobic peptide. Aqueous-only reconstitution leads to peptide aggregation and failed antigen presentation. It must be reconstituted in sterile DMSO before dilution in culture media[1].

Q2: I see robust activation markers (CD69, CD137) at 24 hours, but the cells die by Day 5 instead of proliferating. Why? Causality: This is indicative of Activation-Induced Cell Death (AICD) or profound T-cell exhaustion. It occurs when the synthetic peptide concentration is too high. High-affinity TCR ligation without adequate costimulation (Signal 2) or cytokine survival signals (Signal 3) drives the cells into apoptosis rather than clonal expansion. Resolution: Titrate the EADPTGHSY peptide. The optimal concentration for in vitro proliferation is typically between 0.1 µg/mL and 1.0 µg/mL. Furthermore, delay the addition of high-dose IL-2, and instead use homeostatic cytokines (IL-7 and IL-15) to support memory T-cell survival.

Q3: How do I distinguish true MAGE-A1 specific proliferation from non-specific background expansion? Causality: Synthetic peptides can sometimes contain trace endotoxins from the synthesis process, which activate antigen-presenting cells (APCs) via TLR4, leading to bystander T-cell proliferation. Resolution: Utilize peptides with 1[1]. To validate that the proliferation is antigen-specific, incorporate a negative control (e.g., an irrelevant peptide) and use an 3 to stain the proliferating population[3]. True EADPTGHSY-specific cells will be multimer-positive.

Mechanistic Signaling Pathways

TCR signaling pathways determining T-cell proliferation vs. exhaustion.

Quantitative Optimization Parameters

To ensure reproducibility, adhere to the following empirically derived parameters for EADPTGHSY stimulation. Deviations from these ranges are the primary cause of assay failure.

Parameter	Optimal Range	Suboptimal/Failure Condition	Mechanistic Consequence
Peptide Concentration	0.1 – 1.0 µg/mL	> 10 µg/mL	High-dose tolerance and AICD.
Peptide Purity	> 90% (Trial Grade)	< 80% (Crude)	Bystander activation via synthesis impurities.
Cytokine Addition	10 ng/mL IL-7/IL-15 (Day 3)	High-dose IL-2 on Day 0	Premature terminal differentiation.
Cell Plating Density	2 x 10⁵ cells/well	< 5 x 10⁴ cells/well	Insufficient APC-to-T-cell synaptic contact.
Assay Duration	7 – 10 Days	< 5 Days	Incomplete dye dilution (false negative).

Self-Validating Experimental Protocol

A rigorous protocol must prove its own success or failure. This methodology integrates internal checkpoints to validate every step of the EADPTGHSY proliferation assay.

Step 1: Antigen Preparation

• Reconstitute lyophilized EADPTGHSY peptide in 100% sterile DMSO to a stock concentration of 10 mg/mL. Aliquot and store at -80°C.

• For use, dilute the stock in RPMI-1640 to a final assay concentration of 1.0 µg/mL.

• Self-Validation Checkpoint: Observe the diluted solution. A clear solution ensures bioavailability; cloudiness indicates precipitation, meaning the peptide will not be presented by APCs.

Step 2: Fluorescent Labeling

• Resuspend HLA-A*01:01 positive PBMCs at 1 x 10⁷ cells/mL in PBS.

• Add CellTrace™ Violet (CTV) or CFSE to a final concentration of 5 µM.

• Incubate for 20 minutes at 37°C in the dark, then quench with 10% Human AB Serum for 5 minutes.

• Self-Validation Checkpoint: Retain a small aliquot of unlabeled cells. This is strictly required to set the auto-fluorescence background during flow cytometry.

Step 3: Co-Culture Setup

• Plate labeled PBMCs at 2 x 10⁵ cells/well in a 96-well U-bottom plate using RPMI-1640 supplemented with 10% Human AB Serum.

• Add EADPTGHSY to the experimental wells (1.0 µg/mL final).

• Crucial Controls: Set up one well with Staphylococcal Enterotoxin B (SEB, 1 µg/mL) as a positive control, and one well with an irrelevant HLA-A*01:01 peptide as a negative control.

Step 4: Cytokine Feeding

• Incubate at 37°C, 5% CO₂.

• On Day 3, carefully remove 50 µL of media and replace with 50 µL of fresh media containing 20 ng/mL IL-7 and IL-15 (final well concentration of 10 ng/mL).

Step 5: Harvest and Multimer Analysis

• On Day 8, harvest the cells and wash with FACS buffer.

• Stain with anti-CD3, anti-CD8, a viability dye, and an3[3].

• Self-Validation Checkpoint: True proliferation is confirmed only if the CTV dilution (loss of fluorescence) occurs exclusively within the MACSimer-positive / CD8-positive population. If the negative control well shows proliferation, your peptide or media is contaminated with endotoxins.

References

• A MAGE-A1 peptide presented to cytolytic T lymphocytes by both HLA-B35 and HLA-A1 molecules. Tissue Antigens (nih.gov). URL:[Link]

• Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY). JPT Peptide Technologies (jpt.com). URL:[Link]

• EADPTGHSY epitope (Epitope ID 11010). Immune Epitope Database (iedb.org). URL:[Link]

Sources

• 1. jpt.com [jpt.com]
• 2. A MAGE-A1 peptide presented to cytolytic T lymphocytes by both HLA-B35 and HLA-A1 molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. static.miltenyibiotec.com [static.miltenyibiotec.com]

Technical Support Center: Bivalirudin (CAS 144449-86-5) HPLC-MS Purification Optimization

This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals engaged in the synthesis and purification of the peptide Bivalirudin (CAS: 144449-86-5). This document is designed to offer both foundational protocols and advanced troubleshooting strategies to streamline your HPLC-MS purification workflows, ensuring high purity and yield.

Introduction to Bivalirudin

Bivalirudin is a 20-amino acid synthetic peptide that acts as a specific and reversible direct thrombin inhibitor.[1] Its chemical formula is C98H138N24O33, with a molecular weight of 2180.3 g/mol .[1][2] As an anticoagulant, its purity is of paramount importance, necessitating robust and well-optimized purification protocols. The solid-phase peptide synthesis (SPPS) process, while efficient, inevitably generates a variety of impurities, including deletion sequences, truncated peptides, diastereomers, and oxidized or deamidated forms.[2][3] This guide will address the common challenges encountered in isolating the target Bivalirudin peptide from these closely related impurities using HPLC-MS.

Core Principles of Bivalirudin Purification

The purification of Bivalirudin predominantly relies on reversed-phase high-performance liquid chromatography (RP-HPLC). This technique separates peptides based on their hydrophobicity. A common setup involves a C18 stationary phase and a mobile phase gradient of increasing organic solvent (typically acetonitrile) in an aqueous medium, often with an acidic modifier to improve peak shape and resolution. Mass spectrometry (MS) is coupled to the HPLC system for real-time identification and confirmation of the target peptide and its impurities.

Part 1: Foundational Purification Protocol

This section provides a robust starting point for the purification of crude Bivalirudin. It is designed to be a self-validating system; deviations from the expected results of this protocol will guide you to the troubleshooting section.

Experimental Workflow: Initial Purification

Caption: General workflow for HPLC-MS purification of Bivalirudin.

Step-by-Step Protocol

• Sample Preparation:

  • Accurately weigh the crude Bivalirudin sample.

  • Dissolve the peptide in Mobile Phase A (see table below) to a concentration of 1-5 mg/mL. Ensure complete dissolution; sonication may be used sparingly if needed.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter that could damage the HPLC column or system.[4]

• HPLC-MS System Setup:

  • Equilibrate the column with the initial mobile phase composition for at least 10 column volumes to ensure a stable baseline.

  • Set the UV detector to monitor at 214 nm and 280 nm. The 214 nm wavelength detects the peptide backbone, while 280 nm is useful if the sequence contains tryptophan or tyrosine (Bivalirudin contains one tyrosine).

  • Set up the mass spectrometer for positive ion mode electrospray ionization (ESI).

• Chromatographic Run:

  • Inject the prepared sample onto the column.

  • Initiate the gradient elution as detailed in the table below.

  • Include a high-organic wash step at the end of the gradient to elute any strongly retained impurities.

  • Re-equilibrate the column at the initial conditions before the next injection.

• Fraction Collection:

  • Utilize a mass-directed fraction collection system. Trigger collection based on the detection of the correct mass-to-charge ratio (m/z) for Bivalirudin. Common charge states for Bivalirudin (MW = 2180.3 Da) are [M+2H]²+ at m/z 1091.1 and [M+3H]³+ at m/z 727.8.

Recommended Starting HPLC-MS Parameters

Parameter	Recommended Setting	Rationale & Key Considerations
HPLC Column	C18, 300 Å pore size, 3.5-5 µm particle size	A wide-pore (300 Å) C18 column is ideal for peptides of this size, allowing for better interaction with the stationary phase.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a volatile mobile phase modifier compatible with MS detection.[5][6] It provides good protonation for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is the preferred organic solvent for peptide separations due to its low viscosity and UV transparency.
Gradient	5-45% B over 40 minutes	A shallow gradient is crucial for resolving closely eluting peptide impurities.[4][7]
Flow Rate	Dependent on column dimensions (e.g., 1.0 mL/min for a 4.6 mm ID column)	Adjust flow rate to maintain optimal linear velocity for the chosen column.
Column Temperature	40-50 °C	Elevated temperatures can improve peak shape and reduce viscosity, leading to lower backpressure.[4]
Injection Volume	10-100 µL	Dependent on sample concentration and column loading capacity. Avoid overloading.
MS Ionization	Electrospray Ionization (ESI), Positive Mode	ESI is the standard for ionizing peptides for MS analysis.
MS Scan Range	400-1500 m/z	This range will cover the expected charge states of Bivalirudin and most common impurities.
MS Detection	Monitor for [M+2H]²+ (1091.1 m/z) and [M+3H]³+ (727.8 m/z)	These are typically the most abundant charge states for Bivalirudin.

Part 2: Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the HPLC-MS purification of Bivalirudin.

Caption: Troubleshooting decision tree for poor peak shape.

Frequently Asked Questions (FAQs)

Q1: My main Bivalirudin peak is broad and tailing. What are the likely causes and how can I fix it?

• Cause A: Column Overload: Injecting too much peptide mass onto the column is a common cause of peak distortion.

  • Solution: Reduce the injection volume or dilute your sample. Perform a loading study by injecting progressively smaller amounts to find the optimal load for your column.

• Cause B: Secondary Interactions: The peptide may be interacting with active sites (silanols) on the silica-based stationary phase.

  • Solution 1: Increase the column temperature to 50-60°C. This can improve peak symmetry by reducing the strength of secondary interactions.[4]

  • Solution 2: While formic acid is good for MS, trifluoroacetic acid (TFA) at 0.1% is a stronger ion-pairing agent and is more effective at masking silanol interactions, leading to sharper peaks.[4] However, TFA is known to cause significant ion suppression in the MS. If you must use TFA for chromatographic resolution, consider post-column addition of a propionic acid solution to mitigate ion suppression.

• Cause C: Incompatible Sample Solvent: Dissolving the crude peptide in a solvent significantly stronger (i.e., higher organic content) than the initial mobile phase can cause peak distortion.

  • Solution: Always dissolve your sample in the initial mobile phase composition (e.g., 95% A, 5% B) or a weaker solvent.[4]

Q2: I see multiple peaks with the correct mass for Bivalirudin. What could they be?

• This is a common observation and could be due to several factors:

  • Diastereomers: If an amino acid epimerized during synthesis (e.g., D-amino acid instead of L-), the resulting diastereomer will have the same mass but different chromatographic retention. For example, [D-Phe¹]-Bivalirudin is a known impurity.

  • Structural Isomers: Deamidation of the asparagine (Asn) residue to aspartic acid or isoaspartic acid can occur, resulting in isomers with the same mass. [Asp⁹]-Bivalirudin is a well-documented impurity.[8]

  • Optimization Strategy: To resolve these isomers, a shallower gradient is highly effective. Try reducing the gradient slope to 0.5% B per minute. You can also experiment with different C18 column chemistries from various manufacturers, as slight differences in bonding can alter selectivity.

Q3: My MS signal is very low, even for the main peak. How can I improve sensitivity?

• Cause A: Ion Suppression from TFA: If you are using TFA in your mobile phase, it is the most likely culprit. TFA forms strong ion pairs with the peptide, which are difficult to dissociate in the ESI source, thus suppressing the signal.

  • Solution: Switch to 0.1% formic acid. While this may slightly broaden your peaks, the increase in MS signal is often substantial.

• Cause B: Suboptimal MS Source Parameters: The settings for your ESI source may not be optimized for a peptide of this size.

  • Solution: Systematically optimize source parameters such as capillary voltage, gas temperature, and nebulizer pressure. For a peptide like Bivalirudin, a higher gas temperature (e.g., 325-350°C) may be necessary to aid desolvation.

• Cause C: Formation of Adducts: The peptide may be forming adducts with salts present in your sample or mobile phase (e.g., sodium [M+Na]+, potassium [M+K]+). These adducts can distribute the ion current across multiple species, reducing the signal for the desired protonated molecule.

  • Solution: Ensure you are using high-purity solvents and reagents. If salt contamination is suspected from the crude sample, a simple solid-phase extraction (SPE) desalting step prior to HPLC can be beneficial.

Q4: How do I identify and confirm the purity of my collected fractions?

• Purity Analysis Workflow:

  • Re-injection: After fraction collection, inject a small aliquot of each collected fraction back onto the same HPLC-MS system using the same method.

  • Purity Calculation: For each fraction, calculate the purity by integrating the area of the main Bivalirudin peak and dividing it by the total area of all peaks in the chromatogram (at 214 nm).

  • MS Confirmation: Confirm that the main peak in each "pure" fraction corresponds to the correct m/z of Bivalirudin.

  • Pooling: Combine the fractions that meet your required purity level (e.g., >98.5%).[8]

  • Final Analysis: Perform a final analysis on the pooled sample to confirm the purity before lyophilization.

Q5: I am struggling to separate a truncated impurity, specifically BIVA (12-20). What can I do?

• Understanding the Challenge: The BIVA (12-20) impurity is a nine-amino acid fragment of Bivalirudin.[2][9] Being significantly smaller and likely more polar, it should elute earlier than the parent peptide. However, if resolution is poor, optimization is needed.

• Optimization Strategies:

  • Gradient Modification: Start the gradient at a very low organic percentage (e.g., 0-2% B) for the first few minutes. This ensures that both the BIVA (12-20) and Bivalirudin are retained on the column before the gradient starts, improving separation at the beginning of the run.

  • pH Adjustment: Changing the pH of the mobile phase can alter the charge state of the peptides and thus their retention. You could try a mobile phase with ammonium formate at a slightly different pH (e.g., 3.0 or 4.0) to see if selectivity improves. Ensure the pH is compatible with your column's stability limits.

  • Alternative Stationary Phase: If a C18 column is not providing sufficient resolution, consider a column with a different stationary phase, such as phenyl-hexyl or biphenyl, which offer different selectivity based on aromatic and shape-selective interactions.

References

• Bivalirudin | C98H138N24O33 | CID 16129704 . PubChem, National Center for Biotechnology Information. [Link]

• Bivalirudin . AmbioPharm. [Link]

• Bivalirudin: A Direct Thrombin Inhibitor . PubMed. [Link]

• China Bivalirudin Impurity Supplies . Liwei Peptide. [Link]

• Determination of bivalirudin in human blood by HPLC-MS/MS . ResearchGate. [Link]

• Bivalirudin mechanism of action. Bivalirudin binds thrombin at the... . ResearchGate. [Link]

• Purchase Directly from Bivalirudin . Liwei Peptide. [Link]

• Bivalirudin-impurities . Pharmaffiliates. [Link]

• Process for production of Bivalirudin.
• Method for detecting impurities in bivalirudin.

• Measurement of Bivalirudin Thrombin Inhibition Activity in Plasma with Clotting or Chromogenic Assays and Dedicated Calibrators and Controls . MDPI. [Link]

• Validation of LC-MS/MS Method for Determination of Bivalirudin in Human Plasma: Application to a Pharmacokinetic Study . Korea Science. [Link]

• Validation of LC-MS/MS Method for Determination of Bivalirudin in Human Plasma: Application to a Pharmacokinetic Study . ResearchGate. [Link]

• Development and validation of a highly sensitive LC-MS/MS method for quantitation of bivalirudin in human plasma: application to a human pharmacokinetic study . PubMed. [Link]

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC . Advanced Chromatography Technologies. [Link]

• HPLC Tech Tip: Approach to Peptide Analysis . Phenomenex. [Link]

• Bivalirudin for patients with heparin-induced thrombocytopenia undergoing cardiovascular surgery . PubMed. [Link]

Sources

• 1. Bivalirudin | C98H138N24O33 | CID 16129704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bivalirudin Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 3. Purchase Directly from Bivalirudin Impurity | China Bivalirudin Impurity Supplies [liwei-peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Validation of LC-MS/MS Method for Determination of Bivalirudin in Human Plasma: Application to a Pharmacokinetic Study -Journal of Korean Society for Clinical Pharmacology and Therapeutics | Korea Science [koreascience.kr]
• 6. researchgate.net [researchgate.net]
• 7. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 8. US20070093423A1 - Process for production of Bivalirudin - Google Patents [patents.google.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]

Reference Data & Comparative Studies

Comparing EADPTGHSY and MAGE-A3 epitopes for CD8+ T-cell immunogenicity

Title: Comparative Immunogenicity of MAGE-A1 (EADPTGHSY) and MAGE-A3 Epitopes in CD8+ T-Cell Activation

Executive Summary

Melanoma-associated antigens (MAGE) are cancer-testis antigens (CTAs) highly expressed in various malignancies but restricted in normal tissues, making them ideal targets for immunotherapy[1][2]. The MAGE-A1 epitope EADPTGHSY and MAGE-A3 epitopes (such as LVFGIELMEV and EVDPIGHLY) have been extensively studied for their capacity to elicit CD8+ T-cell responses[3][4]. However, their immunogenic profiles differ significantly based on HLA restriction, peptide-MHC complex stability, and TCR functional avidity[5]. This guide provides an objective, data-driven comparison of these epitopes, detailing their structural characteristics, experimental validation protocols, and implications for vaccine and adoptive cell therapy development.

Molecular Characteristics & Antigen Presentation

The immunogenicity of an epitope is fundamentally dictated by its natural processing and presentation[5].

• MAGE-A1 (EADPTGHSY): This nonapeptide (residues 161-169) is restricted by HLA-A*0101[6]. Structural analyses reveal that EADPTGHSY anchors deeply into the HLA-A1 binding groove via Asp/Glu at position 3 and Tyr at position 9[6]. Because it provides a relatively flat surface, it often fails to elicit high-avidity natural TCR responses, rendering it weakly immunogenic in standard peptide vaccines[4][6].

• MAGE-A3 Epitopes: MAGE-A3 contains several well-characterized epitopes. The HLA-A1 restricted EVDPIGHLY (residues 168-176) shares the weak immunogenicity profile of its MAGE-A1 counterpart[4]. Conversely, HLA-A2 restricted epitopes like Mp4 (LVFGIELMEV, residues 160-169) and FLWGPRALV (residues 271-279) demonstrate robust CD8+ T-cell activation and are capable of generating high-avidity T-cell clones[2][3].

Mechanistic pathway of MAGE-A antigen processing and CD8+ T-cell presentation.

Experimental Methodologies for Immunogenicity Assessment

To objectively compare these epitopes, researchers employ in vitro stimulation and functional assays. The following protocols are designed as self-validating systems, incorporating critical controls to ensure specificity.

Protocol 1: In Vitro CD8+ T-Cell Expansion via Artificial APCs Causality: T2 cells are utilized as artificial antigen-presenting cells (APCs) because they are TAP-deficient. This prevents endogenous peptides from occupying the MHC class I groove, allowing exogenous synthetic peptides (like EADPTGHSY or LVFGIELMEV) to stabilize the surface HLA molecules efficiently without competition[3][7].

• PBMC Isolation & Sorting: Isolate PBMCs from healthy HLA-A1+ or HLA-A2+ donors using density gradient centrifugation. Purify CD8+ T cells via magnetic microbead negative selection[3].

• Peptide Pulsing: Incubate T2 cells (for HLA-A2) or C1R-A1 cells (for HLA-A1) with 10-50 μg/mL of the target peptide and 3 μg/mL β2-microglobulin for 2-4 hours at 37°C[4]. Self-Validation: Always run a parallel control using an irrelevant peptide (e.g., HIV-pol or DMSO solvent) to establish baseline non-specific binding[8].

• Co-Culture: Irradiate the peptide-pulsed APCs and co-culture them with the purified CD8+ T cells at a 1:10 (APC:T cell) ratio in medium supplemented with IL-2, IL-7, and IL-15 to promote survival and proliferation[3].

• Restimulation: Restimulate the cultures weekly with freshly pulsed APCs for 2-3 cycles.

Protocol 2: Tetramer Staining and Functional Cytotoxicity Assay Causality: Tetramer staining quantifies the physical presence of antigen-specific T cells, while the Chromium-51 ( 51 Cr) release assay or IFN-γ ELISPOT validates their functional capacity to recognize and kill tumor targets[3][8].

• Tetramer Quantification: Stain the expanded CD8+ T cells with PE-conjugated HLA-A1/EADPTGHSY or HLA-A2/LVFGIELMEV tetramers and APC-conjugated anti-CD8 antibodies. Analyze via flow cytometry[3].

• Cytotoxicity Readout: Label target cells (e.g., MAGE-A+ melanoma cell lines) with 51 Cr. Co-incubate with effector CD8+ T cells at varying Effector:Target (E:T) ratios (e.g., 10:1, 30:1) for 4-6 hours[8].

• Validation: Measure the release of 51 Cr into the supernatant. Specific lysis confirms that the expanded T cells possess high functional avidity and can process endogenous antigen[8].

Experimental workflow for validating CD8+ T-cell immunogenicity in vitro.

Comparative Performance & Experimental Data

Clinical and preclinical data reveal a stark contrast between the natural immunogenicity of MAGE-A1 and specific MAGE-A3 epitopes. While EADPTGHSY often fails to expand robust CD8+ populations in vivo without potent adjuvants or genetic engineering (such as Fab-based CARs)[4][9], MAGE-A3 HLA-A2 epitopes like LVFGIELMEV show significant expansion capabilities[3].

Table 1: Molecular and Immunogenic Profile Comparison

Antigen	Epitope Sequence	Position	HLA Restriction	Natural Immunogenicity	Engineered Therapeutic Potential
MAGE-A1	EADPTGHSY	161-169	HLA-A0101	Weak; flat MHC binding groove[6]	High via Fab-based CAR-T cells[9]
MAGE-A3	EVDPIGHLY	168-176	HLA-A0101	Weak; poor clinical vaccine responses[4]	Limited; requires potent adjuvants
MAGE-A3	LVFGIELMEV (Mp4)	160-169	HLA-A0201	High; strong effector state induction[3]	High via TCR-T cell therapy[3]
MAGE-A3	FLWGPRALV	271-279	HLA-A0201	High; frequent pre-existing immunity[1]	High via affinity-matured TCRs[2]

Table 2: Representative Experimental Readouts

Epitope Target	Assay Type	Typical Readout / Result	Mechanistic Implication
EADPTGHSY	Tetramer Staining	< 0.1% baseline CD8+ specific cells	Poor natural TCR repertoire selection[10]
EADPTGHSY	TNF-α Secretion	High (only with Fab-CAR engineered T cells)	Engineering bypasses low natural TCR avidity[9][10]
LVFGIELMEV	Tetramer Staining	Significant increment (P < 0.001) post-stimulation	Highly immunogenic; readily expands naive T cells[3]
FLWGPRALV	51 Cr Release	> 50% specific lysis at 10:1 E:T ratio	Generates high-avidity cytotoxic clones[2][8]

Strategic Implications for Drug Development

The comparative data dictates distinct developmental pathways for these targets:

• Vaccine Development: The weak natural immunogenicity of EADPTGHSY and EVDPIGHLY explains the low objective response rates in early single-peptide vaccine trials[4]. Modern vaccine strategies must therefore utilize multi-peptide formulations, potent adjuvants, or dendritic cell (DC) pulsing combined with demethylating agents (e.g., decitabine) to break tolerance[9].

• Adoptive Cell Therapy (TCR-T / CAR-T): Because EADPTGHSY presents a flat topology on HLA-A1, isolating high-affinity natural TCRs is challenging. Researchers have successfully bypassed this by developing Fab-based Chimeric Antigen Receptors (CARs) that recognize the HLA-A1:EADPTGHSY complex with antibody-like affinity[9][10]. Conversely, the robust immunogenicity of MAGE-A3's LVFGIELMEV and FLWGPRALV makes them prime candidates for traditional TCR-T therapies, as high-avidity TCRs can be readily isolated from transgenic models or healthy donors and optimized via CDR3 mutagenesis[2][3].

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Validation of MAGE-1 161-169 specific T-cell responses in melanoma models

Decoding MAGE-A1 (161-169) T-Cell Responses: A Comparative Guide to Validation Modalities in Melanoma Models

The validation of tumor-specific T-cell responses is the critical bottleneck in developing effective immunotherapies, including cancer vaccines and TCR-T cell therapies. Melanoma-associated antigen 1 (MAGE-A1) is a highly prioritized cancer-testis antigen due to its strict tumor-associated expression profile. Specifically, the MAGE-A1 161-169 epitope (sequence: EADPTGHSY)[1] is a dominant target restricted primarily by the HLA-A01:01 allele[2], though cross-presentation by HLA-B35 has also been documented[3].

This guide provides an objective, causality-driven comparison of the analytical modalities used to validate EADPTGHSY-specific CD8+ T-cell responses, equipping application scientists and drug developers with self-validating protocols for preclinical and clinical immune monitoring.

The Mechanistic Landscape of MAGE-A1 Recognition

To select the correct validation assay, one must first understand the biophysical nature of the target. Because MAGE-A1 is a self-antigen, high-affinity autoreactive T-cells are typically deleted during thymic selection (central tolerance). The circulating T-cell repertoire in melanoma patients therefore consists predominantly of low-affinity precursors. Structural analyses of the HLA-A1:MAGE-A1 complex reveal that the EADPTGHSY peptide is deeply buried within the peptide-binding groove, requiring highly specific, albeit often weak, TCR engagement[4].

Antigen processing and HLA-A*01:01-restricted presentation of the MAGE-A1 161-169 epitope.

Because we are hunting for rare, low-affinity events (often occurring at frequencies <10⁻⁵ in peripheral blood), the chosen validation modality must artificially amplify binding avidity or possess extreme functional sensitivity.

Comparative Analysis of T-Cell Validation Technologies

When evaluating a patient's response to a MAGE-A1 targeted therapy—such as the ALVAC miniMAGE-1/3 vaccine, where tumor regression strictly correlates with Cytolytic T Lymphocyte (CTL) expansion[5]—researchers must choose between structural recognition assays and functional readout assays.

Table 1: Quantitative Comparison of T-Cell Validation Modalities

Modality	Target Analyte	Sensitivity for Rare/Low-Affinity TCRs	Specificity	Throughput	Best Use Case in MAGE-A1 Models
MHC Tetramers	TCR Binding	Moderate (Prone to dissociation)	High	High (Flow)	Tracking high-affinity, engineered TCR-T cells.
MHC Dextramers	TCR Binding	Very High (High avidity backbone)	High	High (Flow)	Isolating endogenous, low-affinity anti-tumor CTLs.
IFN-γ ELISPOT	Cytokine Secretion	Very High (Single-cell resolution)	Moderate	Medium	Confirming functional cytotoxicity of sorted cells.
ICS (Flow)	Intracellular Cytokines	Moderate (High background noise)	High	High (Flow)	Multi-parameter phenotypic profiling (e.g., Exhaustion).

The Causality of Choice: Standard MHC Tetramers rely on four MHC-peptide complexes. For low-affinity MAGE-A1 specific T-cells, the off-rate (k_off) is often too fast, causing the tetramer to wash off during flow cytometry protocols. MHC Dextramers , which utilize a dextran polymer backbone carrying dozens of MHC-peptide complexes, exponentially increase the binding avidity. This is why platforms like TScan's ReceptorScan successfully utilize DNA-barcoded MAGE-A1 dextramers to isolate rare, novel TCRs from healthy donor PBMCs[6].

However, structural binding (Dextramer) does not guarantee functional competence; an anergic T-cell will still bind a dextramer. Therefore, a dual-modality approach—Dextramer sorting followed by ELISPOT—is the gold standard.

Self-Validating Experimental Protocol: Dextramer to ELISPOT Workflow

To ensure absolute scientific integrity, any T-cell validation assay must be a self-validating system. A positive signal is meaningless without internal controls that rule out alloreactivity and peptide impurities.

Self-validating workflow for isolating and functionally verifying MAGE-A1 specific T-cells.

Step-by-Step Methodology

Phase 1: Target Cell Preparation & Peptide Pulsing

• Select Target Cells: Utilize an HLA-A*01:01 positive, MAGE-A1 negative cell line (e.g., NCI-H1703 or engineered HEK293T cells)[6].

• Peptide Pulsing: Incubate target cells with 10 µg/mL of synthetic EADPTGHSY peptide (Trial Grade, >90% purity via HPLC/MS)[2] for 2 hours at 37°C to allow peptide exchange in the empty surface MHC grooves.

Phase 2: Effector Cell Isolation (Dextramer Sorting) 3. Staining: Incubate patient PBMCs or engineered TCR-T cells with PE-conjugated HLA-A*01:01/EADPTGHSY Dextramers for 10 minutes at room temperature before adding anti-CD8 antibodies. Causality: Staining with the multimer first prevents steric hindrance from the bulky CD8 antibody, which binds adjacent to the TCR-MHC synapse. 4. FACS Sorting: Sort for Live/CD8+/Dextramer+ populations.

Phase 3: Functional Validation (IFN-γ ELISPOT) 5. Co-Culture: Plate the sorted Effector (E) T-cells with the pulsed Target (T) cells at varying E:T ratios (e.g., 1:1, 5:1) in an anti-IFN-γ coated ELISPOT plate. 6. Incubation & Development: Incubate for 24 hours. Wash and develop the plate using a biotinylated secondary antibody and streptavidin-HRP.

The Self-Validation Logic (Critical Controls)

To guarantee the trustworthiness of the assay, the following conditions must be run in parallel during the ELISPOT phase:

• Negative Control 1 (Alloreactivity Check): Effector cells + Unpulsed HLA-A*01:01+ target cells. Establishes the baseline noise of the T-cells reacting to the foreign HLA background.

• Negative Control 2 (Sequence Specificity Check): Effector cells + Target cells pulsed with a Scrambled Antigen Peptide (cross-checked against Uniprot to ensure it matches no natural sequence)[2]. This proves the TCR is recognizing EADPTGHSY specifically, not just any peptide in the groove.

• Negative Control 3 (MHC Restriction Check): Effector cells + HLA-mismatched target cells (e.g., HLA-A02:01) pulsed with EADPTGHSY. This confirms the response is strictly HLA-A01:01 restricted.

By combining the high-avidity structural capture of Dextramers with the rigorous, controlled functional readout of an ELISPOT, researchers can definitively validate MAGE-A1 161-169 specific responses, accelerating the pipeline for next-generation melanoma immunotherapies.

References

• MAGE-A1 161-169 (HLA-A*01:01)
• Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY)
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• Source: tscan.
• Source: nih.

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• 5. Tumoral and immunologic response after vaccination of melanoma patients with an ALVAC virus encoding MAGE antigens recognized by T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tscan.com [tscan.com]

The Litmus Test of Specificity: A Guide to EADPTGHSY Wild-Type vs. Scrambled Peptide Controls in T-Cell Assays

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer immunotherapy, the precise measurement of antigen-specific T-cell responses is paramount. The MAGE-A1-derived peptide, EADPTGHSY, has emerged as a significant epitope in melanoma and other cancers, presented by HLA-A*0101 and HLA-B35, making it a key target for therapeutic vaccines and adoptive T-cell therapies.[1][2] However, the validity of any T-cell assay hinges on the rigor of its controls. This guide provides an in-depth comparison of the wild-type EADPTGHSY peptide and its scrambled counterpart, elucidating the critical role of the latter in ensuring the sequence-specificity of measured immune responses.

The Imperative of the Negative Control: Why a Scrambled Peptide?

In immunological assays such as ELISpot and Intracellular Cytokine Staining (ICS), the goal is to quantify T-cells that recognize a specific epitope. The EADPTGHSY peptide is used to stimulate these T-cells, triggering the release of cytokines like interferon-gamma (IFN-γ). However, non-specific T-cell activation can arise from various factors, including the physicochemical properties of the peptide itself.[3]

A scrambled peptide control is designed to have the same amino acid composition, and therefore the same molecular weight and overall charge, as the wild-type (WT) EADPTGHSY peptide.[1][4] By rearranging the amino acid sequence, the specific epitope recognized by the T-cell receptor (TCR) is destroyed.[4] Consequently, any observed T-cell response to the WT peptide that is absent with the scrambled peptide can be confidently attributed to sequence-specific recognition.[3]

Designing a Robust Scrambled Control for EADPTGHSY

A simple random shuffling of the amino acid sequence is a common starting point for designing a scrambled peptide.[5] However, a more considered approach aims to conserve the general physicochemical properties of the original peptide to create a more stringent negative control.[6] For the EADPTGHSY peptide, a well-designed scrambled control would:

• Maintain the same amino acid composition: This is the fundamental principle.

• Avoid creating new, known T-cell epitopes: The scrambled sequence should be checked against databases of known epitopes to prevent unintended cross-reactivity.

• Attempt to preserve overall hydrophobicity and charge distribution where possible: This helps to control for non-specific interactions with cell surfaces.[7]

Given these principles, a hypothetical, well-designed scrambled control for EADPTGHSY could be GDEYSTHAP . This sequence maintains the same amino acid content while disrupting the original sequence.

Visualizing the Principle of Specificity

The following diagram illustrates the fundamental difference in how the wild-type and scrambled peptides interact with an antigen-specific T-cell.

Caption: Specific vs. Non-Specific T-Cell Stimulation.

T-Cell Receptor (TCR) Signaling Pathway

Upon successful recognition of the EADPTGHSY-MHC complex, a cascade of intracellular signaling events is initiated within the T-cell, leading to cytokine production.

Caption: Simplified T-Cell Receptor Signaling Cascade.

Experimental Comparison: ELISpot and Intracellular Cytokine Staining

The following sections detail the expected outcomes when comparing the wild-type EADPTGHSY peptide with its scrambled control in two common T-cell assays. The data presented is hypothetical but reflects typical results seen in such experiments.

IFN-γ ELISpot Assay

The ELISpot assay quantifies the number of cytokine-secreting cells at a single-cell level.[8]

Hypothetical Data:

Treatment Condition	Peptide Sequence	Concentration (µg/mL)	Mean Spot Forming Cells (SFC) per 10^6 PBMCs	Standard Deviation
Unstimulated Control	None	0	5	2
Wild-Type Peptide	EADPTGHSY	10	250	25
Scrambled Control	GDEYSTHAP	10	7	3
Positive Control	Phytohaemagglutinin (PHA)	5	1500	120

Interpretation: A significant increase in IFN-γ secreting cells is observed only in response to the wild-type EADPTGHSY peptide, indicating a robust, antigen-specific T-cell response. The scrambled control shows a response comparable to the unstimulated background, confirming that the observed activity is sequence-dependent.

Intracellular Cytokine Staining (ICS) by Flow Cytometry

ICS allows for the multiparametric characterization of cytokine-producing cells, identifying their phenotype (e.g., CD8+ or CD4+).

Hypothetical Data:

Treatment Condition	Peptide Sequence	% of CD8+ T-cells producing IFN-γ	% of CD4+ T-cells producing IFN-γ
Unstimulated Control	None	0.01%	0.02%
Wild-Type Peptide	EADPTGHSY	1.5%	0.05%
Scrambled Control	GDEYSTHAP	0.02%	0.03%
Positive Control	Staphylococcal Enterotoxin B (SEB)	15%	20%

Interpretation: The wild-type EADPTGHSY peptide induces a clear population of IFN-γ-producing CD8+ T-cells. The scrambled peptide fails to elicit a response above the background level of the unstimulated control, reinforcing the specificity of the wild-type peptide.

Detailed Experimental Protocols

IFN-γ ELISpot Assay Protocol

This protocol provides a framework for assessing IFN-γ production by peripheral blood mononuclear cells (PBMCs) in response to peptide stimulation.[8][9]

Materials:

• 96-well PVDF-membrane ELISpot plates

• Anti-human IFN-γ capture antibody

• Biotinylated anti-human IFN-γ detection antibody

• Streptavidin-Alkaline Phosphatase (ALP) or Horseradish Peroxidase (HRP)

• BCIP/NBT or AEC substrate

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and antibiotics

• PBMCs isolated from HLA-A*0101 or HLA-B35 positive donors

• EADPTGHSY wild-type peptide (e.g., from JPT Peptide Technologies)[10]

• Scrambled control peptide

• Positive control (e.g., PHA)

• Wash Buffer (PBS with 0.05% Tween-20)

• Blocking Buffer (RPMI-1640 with 10% FBS)

Workflow Diagram:

Caption: ELISpot Assay Workflow.

Procedure:

• Plate Coating: Pre-wet the ELISpot plate with 35% ethanol, wash with sterile water, and coat with anti-human IFN-γ capture antibody overnight at 4°C.

• Blocking: Wash the plate and block with RPMI-1640/10% FBS for at least 2 hours at 37°C.

• Cell Plating and Stimulation:

  • Prepare peptide solutions (WT and scrambled) at the desired final concentration (e.g., 10 µg/mL).

  • Add 2-3 x 10^5 PBMCs per well.

  • Add the corresponding peptide solution or control (unstimulated, positive control) to the wells.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Detection:

  • Wash away the cells with PBS/0.05% Tween-20.

  • Add the biotinylated anti-human IFN-γ detection antibody and incubate for 2 hours at room temperature.

  • Wash the plate and add the streptavidin-enzyme conjugate. Incubate for 1 hour at room temperature.

• Spot Development: Wash the plate and add the substrate. Monitor spot development and stop the reaction by washing with water.

• Analysis: Allow the plate to dry completely and count the spots using an automated ELISpot reader.

Intracellular Cytokine Staining (ICS) Protocol

This protocol outlines the steps for detecting intracellular IFN-γ in T-cells by flow cytometry following peptide stimulation.[11]

Materials:

• PBMCs

• EADPTGHSY wild-type and scrambled peptides

• Positive control (e.g., SEB)

• Protein transport inhibitor (e.g., Brefeldin A)

• Fluorochrome-conjugated antibodies for surface markers (e.g., CD3, CD8, CD4)

• Fixation/Permeabilization buffer

• Fluorochrome-conjugated anti-human IFN-γ antibody

• Flow cytometer

Procedure:

• Cell Stimulation:

  • To 1 x 10^6 PBMCs in culture medium, add the wild-type peptide, scrambled peptide, or controls at the desired concentration.

  • Add co-stimulatory antibodies (e.g., anti-CD28/CD49d).

  • Add a protein transport inhibitor (e.g., Brefeldin A) to trap cytokines intracellularly.

  • Incubate for 6-16 hours at 37°C in a 5% CO2 incubator.

• Surface Staining: Wash the cells and stain with fluorochrome-conjugated antibodies against surface markers (e.g., CD3, CD8, CD4) for 30 minutes at 4°C.

• Fixation and Permeabilization: Wash the cells and resuspend in fixation buffer for 20 minutes at room temperature. Wash again and resuspend in permeabilization buffer.

• Intracellular Staining: Add the fluorochrome-conjugated anti-human IFN-γ antibody and incubate for 30 minutes at room temperature in the dark.

• Acquisition: Wash the cells and resuspend in FACS buffer. Acquire the samples on a flow cytometer.

• Data Analysis: Analyze the data using flow cytometry software, gating on the lymphocyte population, then on CD3+ T-cells, and subsequently on CD8+ and CD4+ subsets to determine the percentage of IFN-γ positive cells in each population.

Conclusion

The use of a well-designed scrambled peptide control is not merely a suggestion but a cornerstone of rigorous immunological research. In the context of evaluating T-cell responses to the MAGE-A1 epitope EADPTGHSY, the scrambled peptide provides the necessary baseline to unequivocally demonstrate that the observed cytokine production is a direct result of specific TCR recognition of the wild-type sequence. By incorporating this essential control, researchers can ensure the accuracy and reliability of their findings, a critical step in the development of effective cancer immunotherapies.

References

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• (n.d.). Antigen Peptide MAGE-A1 HLA-A*0101 (EADPTGHSY) 1 mg. JPT. Retrieved March 27, 2026, from [Link]

• (2019, March 27). How to generate a scrambled control of a peptide that won't work? ResearchGate. Retrieved March 27, 2026, from [Link]

• (n.d.). Discovery of MAGE-A1-specific TCR-T cell therapy candidates to expand multiplex therapy of solid tumors | TScan. TScan Therapeutics. Retrieved March 27, 2026, from [Link]

• (2024, June 5). SWIFT clustering analysis of intracellular cytokine staining flow cytometry data of the HVTN 105 vaccine trial reveals high frequencies of HIV-specific CD4+ T cell responses and associations with humoral responses. Frontiers. Retrieved March 27, 2026, from [Link]

• P. S. B. T. M. K. A. S. L. A. S. M. T. T. G. S. B. A. L. K. (n.d.). A quantitative intracellular peptide binding assay reveals recognition determinants and context dependence of short linear motifs - PMC. NCBI. Retrieved March 27, 2026, from [Link]

• J. D. F. M. B. B. M. M. S. G. K. E. X. W. Y. I. X. Z. K. R. J. F. D. (n.d.). Peptide affinity analysis of proteins that bind to an unstructured NH2-terminal region of the osmoprotective transcription factor NFAT5 - PMC. NCBI. Retrieved March 27, 2026, from [Link]

• (n.d.). Intracellular cytokine staining for the characterization and quantitation of antigen-specific T lymphocyte responses. ResearchGate. Retrieved March 27, 2026, from [Link]

• (n.d.). How to Design Positive and Negative Controls for IHC, WB & ELISA | Boster Bio. Boster Biological Technology. Retrieved March 27, 2026, from [Link]

• B. D. D. A. D. C. S. A. G. S. L. M. M. G. M. A. F. G. D. G. T. L. D. L. D. G. N. M. L. D. M. T. L. G. G. T. (2022, October 26). Achieving intracellular cytokine staining assay concordance on two continents to assess HIV vaccine-induced T-cell. eScholarship.org. Retrieved March 27, 2026, from [Link]

• A. F. D. C. P. C. E. S. D. V. D. B. P. V. D. P. (n.d.). A MAGE-1 antigenic peptide recognized by human cytolytic T lymphocytes on HLA-A2 tumor cells - PMC. NCBI. Retrieved March 27, 2026, from [Link]

• (n.d.). Scramble Peptide or Protein Sequence. Peptide 2.0. Retrieved March 27, 2026, from [Link]

• M. M. M. S. A. J. D. A. (n.d.). Identification of T-Cell Epitopes Using ELISpot and Peptide Pool Arrays. SpringerLink. Retrieved March 27, 2026, from [Link]

• (n.d.). Scrambled. Advanced Peptides. Retrieved March 27, 2026, from [Link]

• H.-C. H. S.-Y. H. C.-Y. L. M.-C. C. Y.-A. C. Y.-C. S. Y.-C. C. J.-Y. C. H.-Y. L. (2025, December 1). Engineered Peptide Scrambling for Enhanced Drug Delivery to Resistant Breast Cancer Cells via Small Extracellular Vesicles - PMC. NCBI. Retrieved March 27, 2026, from [Link]

• K. K. J. P. S. L. J. W. (n.d.). Physicochemical and Formulation Developability Assessment for Therapeutic Peptide Delivery—A Primer - PMC. NCBI. Retrieved March 27, 2026, from [Link]

• Y. L. Y. Z. Y. H. F. Z. S. C. (n.d.). Branched Multimeric Peptides as Affinity Reagents for the Detection of α-Klotho Protein. Wiley Online Library. Retrieved March 27, 2026, from [Link]

• A. G. S. S. S. A. M. L. K. M. A. G. F. S. L. S. W. I. B. U. A. B. U. B. C. B. F. R. U. K. I. A. L. W. (n.d.). A phase I study of MAGE-A1-targeted T1367 T-cell receptor-based cell therapy in patients with advanced multiple myeloma - PMC. NCBI. Retrieved March 27, 2026, from [Link]

• H. A. B. C. A. M. H. V. B. B. B. M. A. J. B. (n.d.). Exponential Combination of a and e/g Intracellular Peptide Libraries Identifies a Selective ATF3 Inhibitor - PMC. NCBI. Retrieved March 27, 2026, from [Link]

• (n.d.). Practical Considerations in the Design and Use of Immunologically Active Fibrillar Peptide Assemblies. PubMed. Retrieved March 27, 2026, from [Link]

• C.-Y. C. Y.-C. W. P.-H. L. C.-C. C. W.-J. L. Y.-T. L. C.-H. L. M.-J. C. (2025, December 12). A Reproducible Sequence-Level Strategy to Enhance Peptide Immunogenicity While Preserving Wild-Type Epitope Recognition - PMC. NCBI. Retrieved March 27, 2026, from [Link]

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Cross-reactivity testing of HLA-A1 restricted MAGE-A1 EADPTGHSY peptides

Comprehensive Comparison Guide: Cross-Reactivity Screening Platforms for HLA-A1/MAGE-A1 (EADPTGHSY) Targeted Therapeutics

Executive Summary & Mechanistic Context

The development of T-cell receptor (TCR) engineered therapies and TCR-mimic (TCRm) antibodies targeting the melanoma-associated antigen MAGE-A1 has accelerated rapidly. The nonapeptide EADPTGHSY, presented by the human leukocyte antigen HLA-A*01:01, is a highly validated intracellular tumor-associated target[1]. However, natural TCRs typically exhibit low affinity ( KD​ ~1–100 μ M) to avoid autoreactivity. To achieve therapeutic efficacy, developers often affinity-mature TCRs or generate high-affinity TCRm antibodies (e.g., the G8 and Hyb3 clones)[2].

The Causality of Cross-Reactivity: Artificially increasing the affinity of a TCR or TCRm often shifts the binding energetics toward the conserved MHC helices or the peptide backbone, relaxing the requirement for specific peptide side-chain interactions[3]. Because HLA-A*01:01 strictly requires acidic residues (Asp/Glu) at position 3 and Tyrosine (Y) at position 9 for anchoring, any human protein containing a 9-mer with this anchor motif could theoretically be bound by an affinity-matured therapeutic if the upward-facing contact residues are tolerated. The tragic clinical toxicity observed when an affinity-matured MAGE-A3 TCR cross-reacted with the cardiac protein Titin underscores the critical need for empirical, high-throughput off-target screening[4].

This guide objectively compares the three leading platforms for evaluating the cross-reactivity of HLA-A1/MAGE-A1 targeted therapeutics, providing actionable protocols and comparative data to guide your preclinical development strategy.

Platform Comparison Overview

To establish a self-validating safety profile, developers must choose a screening platform that balances throughput, motif resolution, and physiological relevance.

Feature	Yeast-Displayed pHLA Libraries	High-Throughput Peptide Microarrays	Mammalian Cell Proteome Microarrays
Core Mechanism	Surface display of ~10^8 random 9-mers linked to HLA-A*01:01[4].	Solid-phase synthesis of systematic peptide permutations (X-Scan).	Overexpression of full-length human proteins in HEK293 cells.
Throughput	Ultra-High (100+ million peptides)	High (10,000 - 100,000 peptides)	Medium (~6,000 - 20,000 proteins)
Physiological Relevance	Low (Artificial presentation, no proteasomal processing)	Low (Synthetic peptides, no cellular processing)	High (Requires natural proteasomal processing and TAP transport)
Primary Output	Unbiased binding motif deduction.	High-resolution pharmacophore mapping.	Identification of naturally processed off-target liabilities.
Best Used For	Early-stage candidate selection and motif discovery.	Defining critical contact residues (alanine/positional scanning).	IND-enabling safety screening and physiological validation.

Deep Dive 1: Yeast-Displayed pHLA Libraries

Mechanism & Causality: Yeast display allows the generation of highly diverse libraries (~10^8 variants) where a randomized 9-mer peptide is flexibly linked to the N-terminus of β 2-microglobulin ( β 2M) and co-expressed with the HLA-A*01:01 heavy chain[4]. By screening a soluble TCR or TCRm against this massive library, we can identify all possible peptide sequences that the therapeutic can bind, regardless of whether they exist in the human proteome. This unbiased approach is critical because affinity-matured receptors often bind non-natural "mimotopes" that can later be mapped back to homologous human proteins.

Workflow for screening TCR cross-reactivity using yeast-displayed pHLA libraries.

Self-Validating Experimental Protocol:

• Library Induction: Induce expression of the HLA-A*01:01 yeast library in SGCAA medium at 20°C for 48 hours. Control: Spike in a known frequency (e.g., 0.01%) of yeast displaying the wild-type EADPTGHSY peptide.

• Primary Staining: Incubate 109 yeast cells with 400 nM of biotinylated TCR or TCRm antibody for 2 hours at 4°C.

• MACS Depletion/Enrichment: Because FACS cannot efficiently process 109 cells, first incubate the yeast with streptavidin-coated magnetic microbeads. Pass through an LS column (Miltenyi) to enrich binders.

• FACS Sorting: Stain the MACS-enriched population with Streptavidin-PE (to detect TCR binding) and anti-Myc-FITC (to normalize for pHLA surface expression). Sort the double-positive population. The recovery of the EADPTGHSY spike-in validates the assay's sensitivity.

• Deep Sequencing: Extract plasmid DNA from sorted yeast, amplify the peptide-encoding region, and perform Illumina sequencing to deduce the binding motif.

Deep Dive 2: High-Throughput Peptide Microarrays (Positional Scanning)

Mechanism & Causality: While yeast display is unbiased, peptide microarrays provide precise thermodynamic resolution of the binding interface[3]. By synthesizing an array that includes an Alanine scan (replacing each of the 9 residues of EADPTGHSY with Alanine) and a Positional scan (substituting every naturally occurring amino acid at every position), developers can define the exact "pharmacophore." If the TCRm antibody strictly requires Glutamic Acid (E) at position 1 and Histidine (H) at position 7, the motif is defined as E-x-D-P-x-x-H-S-Y. This motif is then used to query the human proteome for potential off-targets.

Logical progression of positional scanning microarrays to predict and validate off-target binding.

Self-Validating Experimental Protocol:

• Array Hydration: Block the functionalized glass slide containing the synthesized peptide library (including EADPTGHSY and an irrelevant HLA-A1 binder like an influenza nucleoprotein variant as a negative control) with 5% BSA in PBST.

• Analyte Incubation: Apply the TCR or TCRm at varying concentrations (e.g., 10 nM, 100 nM, 1 μ M) to establish concentration-dependent binding kinetics.

• Fluorescent Detection: Wash the array and incubate with an AlexaFluor-647 conjugated secondary anti-human IgG (for TCRm) or anti-His tag antibody (for soluble TCR).

• Data Extraction: Scan the array using a microarray scanner. The signal intensity of the wild-type EADPTGHSY must be ≥ 10-fold above the negative control to validate the assay run.

• Motif Deduction: Calculate the relative binding intensity of each substitution to define tolerant versus intolerant positions.

Deep Dive 3: Mammalian Cell Proteome Microarrays

Mechanism & Causality: A peptide might bind HLA-A*01:01 and be recognized by the TCRm in vitro, but if the parent protein is never cleaved by the immunoproteasome or transported by TAP into the endoplasmic reticulum, it will never be presented on a live cell[3]. Mammalian cell arrays (e.g., Retrogenix) bypass this false-positive trap by transfecting HEK293 cells with thousands of full-length human expression plasmids. This ensures that any detected off-target binding represents a physiologically processed and presented liability.

Workflow for physiological off-target screening using mammalian cell proteome microarrays.

Self-Validating Experimental Protocol:

• Cell Line Preparation: Engineer a HEK293 cell line to stably overexpress HLA-A*01:01 and β 2M to ensure uniform MHC background.

• Reverse Transfection: Spot human expression plasmids (including a MAGE-A1 positive control plasmid and empty vector negative controls) onto 384-well plates. Seed the engineered HEK293 cells over the plasmids using a lipid-based transfection reagent.

• Incubation & Processing: Culture for 48 hours to allow for protein transcription, translation, proteasomal degradation, and MHC loading.

• Binding Assay: Fix the cells lightly (or keep live at 4°C to prevent internalization) and incubate with the TCRm therapeutic.

• Imaging: Use an automated high-content imaging system to detect fluorescent secondary antibodies. A true hit is defined as a localized fluorescent signal significantly above the empty vector baseline, with the MAGE-A1 well serving as the absolute positive validation.

Quantitative Performance Comparison

To objectively guide platform selection, the following table synthesizes the operational and analytical metrics of each methodology when applied to HLA-A1/MAGE-A1 therapeutics.

Metric	Yeast-Displayed pHLA	Peptide Microarrays	Mammalian Cell Arrays
False Positive Rate	High (Identifies non-natural mimotopes)	Medium (Ignores proteasomal processing rules)	Low (Requires natural cellular processing)
False Negative Rate	Low (Massive library size covers all bases)	Medium (Limited by the pre-selected array design)	High (Dependent on HEK293 processing machinery)
Turnaround Time	4 - 6 Weeks	2 - 3 Weeks	6 - 8 Weeks
HLA Restriction	Requires custom yeast library per HLA allele	HLA agnostic (tests peptide binding to TCR directly)	Requires HLA-A*01:01 stable cell line
Cost per Screen		$	$

Conclusion & Recommendations

No single platform provides a complete safety profile for an HLA-A1 restricted MAGE-A1 therapeutic.

• For Early Discovery: Utilize Yeast-Displayed pHLA Libraries to rapidly screen multiple TCRm clones and discard those with highly degenerate binding motifs[4].

• For Lead Optimization: Employ Peptide Microarrays to map the exact pharmacophore of your lead candidate, ensuring that the critical contact residues align with the EADPTGHSY sequence rather than the MHC backbone.

• For IND-Enabling Safety: Execute Mammalian Cell Proteome Microarrays to prove to regulatory agencies that predicted off-targets are not physiologically presented on human cells[3].

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. mdpi.com [mdpi.com]
• 4. biorxiv.org [biorxiv.org]

A Senior Application Scientist's Guide to Benchmarking Synthetic Peptide Purity: An In-Depth Analysis of H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH via Mass Spectrometry

For researchers, scientists, and drug development professionals, the purity of a synthetic peptide is a critical quality attribute that underpins the reliability of experimental data and the safety and efficacy of potential therapeutics.[1] Impurities, which can be introduced at various stages of synthesis and storage, can have significant and often unpredictable effects.[1][2] This guide provides a comprehensive framework for benchmarking the purity of the synthetic nonapeptide, H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH, utilizing the power and precision of mass spectrometry. We will delve into the rationale behind methodological choices, present a self-validating experimental protocol, and compare key mass spectrometric techniques, empowering you to make informed decisions in your own laboratory.

The Imperative of Purity in Peptide Research and Development

Mass Spectrometry: The Gold Standard for Peptide Analysis

Mass spectrometry (MS) has emerged as the cornerstone technology for the characterization of synthetic peptides due to its exceptional sensitivity, specificity, and ability to provide detailed structural information.[7][8] When coupled with a separation technique like liquid chromatography (LC), LC-MS enables the separation, identification, and quantification of the target peptide and its impurities, even those present at very low levels.[2][9] This powerful combination allows for the generation of a comprehensive impurity profile, which is essential for process development and quality control.[7][9]

Comparing Mass Spectrometry Techniques for Peptide Purity Analysis

Two of the most widely used mass spectrometry techniques for peptide analysis are Liquid Chromatography-Mass Spectrometry (LC-MS) and Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF) Mass Spectrometry. Each offers distinct advantages and is suited for different aspects of peptide analysis.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF) MS
Principle	Peptides are separated by liquid chromatography and then ionized (typically by electrospray ionization, ESI) before entering the mass spectrometer.	The peptide is co-crystallized with a matrix and ionized by a laser pulse. The time it takes for the ions to travel to the detector is measured.[10]
Coupling to Separation	Inherently coupled with HPLC/UHPLC for high-resolution separation of complex mixtures.[1][9]	Can be used for direct analysis of a sample spot or coupled with offline fractionation.[11]
Quantitative Capabilities	Excellent for relative and absolute quantification of the main peptide and its impurities.[12][13]	Primarily qualitative, though semi-quantitative analysis is possible.[14]
Throughput	Lower throughput due to the chromatographic separation time.	High throughput, capable of analyzing many samples rapidly.
Sensitivity	High sensitivity, especially with modern instrumentation.[7]	Very high sensitivity, often able to detect picomole to femtomole amounts of peptide.[15]
Fragmentation (MS/MS)	Readily integrated for structural confirmation of the peptide and identification of impurities.[2]	Possible with TOF/TOF instruments, but fragmentation can be less controlled than in ion trap or quadrupole-based systems.
Best Suited For	Comprehensive purity profiling, quantitative analysis, and identification of unknown impurities.[3][12]	Rapid confirmation of molecular weight, screening of synthesis products, and analysis of simple mixtures.[14][16]

For the in-depth benchmarking of H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH purity, LC-MS is the superior choice due to its ability to separate and quantify impurities effectively. The following experimental protocol is therefore based on an LC-MS workflow.

Experimental Protocol: A Self-Validating Approach to Purity Benchmarking

This protocol is designed to be a self-validating system, incorporating controls and system suitability tests to ensure the reliability of the results.

Materials and Reagents

• Synthetic H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH (lyophilized powder)

• Reference standard of H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH (with certified purity)

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• Formic acid (FA), LC-MS grade

• Trifluoroacetic acid (TFA), LC-MS grade (for comparative purposes, if desired)

• MassPREP™ Peptide Mixture (or a similar peptide standard mix for system suitability)

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Data acquisition and analysis software (e.g., MassHunter, Xcalibur, UNIFI).[9]

Experimental Workflow

The overall workflow for the purity assessment involves sample preparation, LC-MS analysis, and data processing.[1]

Caption: Workflow for H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH purity analysis by LC-MS.

Step-by-Step Methodology

4.1. Sample Preparation

• Stock Solution Preparation: Accurately weigh approximately 1 mg of the lyophilized H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH peptide and dissolve it in 1 mL of 0.1% formic acid in water to create a 1 mg/mL stock solution. Do the same for the reference standard.

• Working Solution Preparation: Dilute the stock solution to a final concentration of 0.1 mg/mL using 0.1% formic acid in water.[1] Prepare a working solution of the reference standard in the same manner.

• System Suitability Solution: Prepare the MassPREP™ Peptide mixture according to the manufacturer's instructions.[3]

4.2. LC-MS Parameters

• LC System:

  • Column: A C18 reversed-phase column suitable for peptide separations (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would be a linear increase from 5% to 40% Mobile Phase B over 20-30 minutes. This will need to be optimized for the specific peptide and potential impurities.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-60 °C.

  • Injection Volume: 1-5 µL.

  • UV Detection (Optional but Recommended): 214 nm, where the peptide bond absorbs.[1]

• MS System (High-Resolution MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 2.5-3.5 kV.

  • Source Temperature: 120-150 °C.

  • Desolvation Temperature: 300-400 °C.

  • Mass Range: m/z 300-2000.

  • Acquisition Mode: Full scan MS. For impurity identification, data-dependent MS/MS can be employed.

4.3. Data Acquisition Sequence

• Blank Injection: Inject Mobile Phase A to ensure no carryover from previous analyses.

• System Suitability: Inject the MassPREP™ Peptide mixture to verify system performance (retention time stability, peak shape, and mass accuracy).[3]

• Reference Standard Injections: Perform at least three replicate injections of the reference standard to establish retention time and response.

• Sample Injections: Perform at least three replicate injections of the H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH sample.

• Blank Injection: A final blank injection to confirm the system is clean.

Data Analysis and Purity Calculation

• Identify the Main Peptide Peak: In the total ion chromatogram (TIC), identify the main peak corresponding to H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH by comparing its retention time to the reference standard and confirming its mass. The theoretical monoisotopic mass of H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH (C40H59N11O16) is approximately 981.40 Da. You will observe this as multiply charged ions in the mass spectrum (e.g., [M+2H]2+ at m/z 491.7, [M+3H]3+ at m/z 328.1).

• Identify Impurity Peaks: Examine the chromatogram for any additional peaks. For each impurity peak, obtain the mass spectrum to determine its molecular weight.

• Characterize Impurities: Based on the mass difference from the main peptide, you can hypothesize the nature of the impurity. Common impurities include:

  • Deletion Sequences: Mass difference corresponding to the loss of an amino acid residue.

  • Truncation: Peptides that are shorter than the full-length sequence.

  • Incomplete Deprotection: The addition of a protecting group mass (e.g., Boc, Fmoc).

  • Deamidation: A mass increase of approximately 1 Da (e.g., on Asp or Glu residues).[2][17]

  • Oxidation: A mass increase of 16 Da (e.g., on His or Tyr residues).[17]

• Calculate Purity: The purity of the synthetic peptide is typically calculated based on the relative peak areas in the UV chromatogram at 214 nm.[1]

  % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

  The mass spectrometry data serves to confirm the identity of the main peak and to identify and characterize the impurities.[1]

Interpreting the Mass Spectra: A Deeper Dive

The interpretation of the mass spectra is crucial for a comprehensive purity assessment.

Caption: Simplified principle of electrospray ionization mass spectrometry for peptide analysis.

• MS1 Spectrum (Full Scan): This provides the molecular weights of all ionized species eluting from the LC at a given time. For H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH, you will look for the characteristic isotopic pattern of the multiply charged ions. High-resolution mass spectrometry allows for accurate mass measurements, which can help in determining the elemental composition of the peptide and its impurities.

• MS2 Spectrum (Tandem MS or MS/MS): By selecting a specific precursor ion (e.g., the [M+2H]2+ ion of the main peptide or an impurity) and fragmenting it, you can obtain sequence information. The resulting fragment ions (b- and y-ions) can be used to confirm the amino acid sequence of the peptide and to pinpoint the location of any modifications or truncations in an impurity.[18]

Conclusion: Ensuring Confidence in Your Research

Benchmarking the purity of a synthetic peptide like H-Glu-Ala-Asp-Pro-Thr-Gly-His-Ser-Tyr-OH is a critical undertaking that demands a robust and reliable analytical strategy. By leveraging the power of high-resolution LC-MS and adhering to a self-validating experimental protocol, researchers can gain a comprehensive understanding of their peptide's purity profile. This not only ensures the integrity of their experimental results but also provides the necessary data to meet regulatory requirements for therapeutic development.[3][12] The detailed approach outlined in this guide serves as a foundational framework for achieving the highest level of confidence in the quality of your synthetic peptides.

References

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• Thermo Fisher Scientific. (n.d.). A NEW LC-MS APPROACH FOR SYNTHETIC PEPTIDE CHARACTERIZATION AND IMPURITY PROFILING.
• Thermo Fisher Scientific. (n.d.). LC-MS/MS Strategies for Impurity profiling of Peptide API and the Identification of Peptide API Related Isomeric Impurities.
• Agilent. (2020, November 10). Analysis of a Synthetic Peptide and Its Impurities.
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• BioPharmaSpec. (2025, June 11). Managing Product-Related Impurities in Synthetic Peptides.
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• Springer. (n.d.). Interpreting Mass Spectra Differing from Their Peptide Models by Several Modifications.
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• ResearchGate. (2002, November 20). (PDF) Interpreting peptide mass spectra by VEMS.
• ACS Publications. (2009, May 4). Interpretation of Tandem Mass Spectra Obtained from Cyclic Nonribosomal Peptides.
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• PubMed. (n.d.). Characterization of Synthetic Peptides by Mass Spectrometry.
• AIMS Press. (2020, July 6). Features, roles and chiral analyses of proteinogenic amino acids.
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• BioPharmaSpec. (2025, May 28). Modern Peptide Drug Analysis: Mass Spec, HOS, and More.
• PMC. (2021, September 15). A Novel UPLC-MS/MS Method Identifies Organ-Specific Dipeptide Profiles.
• PubMed. (2018, March 15). Structural analysis and taste evaluation of γ-glutamyl peptides comprising sulfur-containing amino acids.

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